2-(Azetidin-3-yl)-N-ethylpropanamide

Core Science & Biosynthesis

An In-depth Technical Guide to 2-(Azetidin-3-yl)-N-ethylpropanamide: Structure, Properties, and Synthetic Strategies

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Azetidine Scaffold in Modern Drug Discovery

In the landscape of medicinal chemistry, the pursuit of novel molecular frameworks that confer advantageous physicochemical and pharmacological properties is perpetual. Among the saturated heterocycles, the four-membered, nitrogen-containing azetidine ring has emerged as a "privileged" structure in contemporary drug design. Its unique conformational rigidity, sitting between the highly strained aziridines and the more flexible pyrrolidines, allows for precise control over the spatial orientation of substituents. This constrained geometry can lead to a significant increase in binding affinity for biological targets by minimizing the entropic penalty upon binding.

Historically, the synthesis of the strained four-membered ring posed significant challenges, limiting its widespread use. However, recent advancements in synthetic methodologies have made a diverse array of functionalized azetidines more accessible, unlocking their potential for modern drug discovery. Consequently, the azetidine motif is now an integral component of several approved drugs and numerous clinical candidates, demonstrating its versatility across a wide range of therapeutic areas, including oncology, central nervous system (CNS) disorders, and inflammatory diseases.[1][2][3] This guide provides a comprehensive technical overview of the novel compound 2-(Azetidin-3-yl)-N-ethylpropanamide, from its fundamental chemical properties to plausible synthetic routes and potential therapeutic applications.

Chemical Structure and Physicochemical Properties

The chemical entity 2-(Azetidin-3-yl)-N-ethylpropanamide incorporates the key azetidine scaffold, substituted at the 3-position with an N-ethylpropanamide moiety. This structure suggests a molecule with potential for forming multiple hydrogen bonds and engaging in specific interactions with biological macromolecules.

IUPAC Name: 2-(Azetidin-3-yl)-N-ethylpropanamide

Molecular Formula: C₈H₠₆N₂O

SMILES: CCN-C(=O)C(C)C1CNC1

Predicted Physicochemical Properties

A summary of the predicted physicochemical properties for 2-(Azetidin-3-yl)-N-ethylpropanamide is presented in the table below. These values are calculated using established computational models and provide a preliminary assessment of the compound's drug-like characteristics.[4][5]

Property	Predicted Value	Significance in Drug Discovery
Molecular Weight	156.23 g/mol	Adheres to Lipinski's rule of five (<500 Da), suggesting good potential for oral bioavailability.
logP (Octanol-Water Partition Coefficient)	-0.25	Indicates a high degree of hydrophilicity, which may influence cell permeability and solubility.
Topological Polar Surface Area (TPSA)	49.3 Ų	Suggests good potential for oral absorption and blood-brain barrier penetration.
Hydrogen Bond Donors	2	The secondary amine and amide N-H provide opportunities for hydrogen bonding with target proteins.
Hydrogen Bond Acceptors	2	The carbonyl oxygen and the azetidine nitrogen can act as hydrogen bond acceptors.
Rotatable Bonds	3	A low number of rotatable bonds indicates conformational rigidity, which can be favorable for binding affinity.

Structural Visualization

The 2D chemical structure of 2-(Azetidin-3-yl)-N-ethylpropanamide is depicted below.

Caption: 2D structure of 2-(Azetidin-3-yl)-N-ethylpropanamide.

Proposed Synthesis Protocols

The synthesis of 2-(Azetidin-3-yl)-N-ethylpropanamide can be envisioned through a multi-step process, leveraging established methodologies for the construction of substituted azetidines and amide bond formation.[6][7][8][9]

Overall Synthetic Scheme

A plausible synthetic route would involve the preparation of a protected 3-substituted azetidine intermediate, followed by amide coupling and deprotection.

Caption: Proposed synthetic workflow for 2-(Azetidin-3-yl)-N-ethylpropanamide.

Step-by-Step Methodologies

Step 1: Synthesis of N-Boc-azetidin-3-one

This key intermediate can be synthesized from commercially available starting materials, such as epichlorohydrin and tert-butyl carbamate, through a multi-step procedure involving ring-opening, cyclization, and oxidation.[10]

Step 2: Grignard Reaction to Introduce the Propionyl Side Chain

• To a solution of N-Boc-azetidin-3-one in anhydrous THF at -78 °C, add a solution of methylmagnesium bromide (1.1 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with ethyl acetate, and dry the combined organic layers over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure to yield tert-butyl 3-(1-hydroxyethyl)azetidine-1-carboxylate.

Step 3: Oxidation to the Carboxylic Acid

• Dissolve the alcohol from the previous step in a mixture of acetonitrile, carbon tetrachloride, and water.

• Add sodium periodate (4 equivalents) and a catalytic amount of ruthenium(III) chloride hydrate.

• Stir the reaction vigorously at room temperature for 2 hours.

• Dilute the reaction mixture with ethyl acetate and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate to give tert-butyl 3-(1-carboxyethyl)azetidine-1-carboxylate.

Step 4: Amide Coupling

• To a solution of the carboxylic acid in dichloromethane, add ethylamine (1.2 equivalents), HATU (1.2 equivalents), and DIPEA (2.5 equivalents).[][12][13][14][15]

• Stir the reaction mixture at room temperature for 16 hours.

• Wash the reaction mixture with 1M HCl, saturated sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield tert-butyl 3-(1-(ethylamino)carbonylethyl)azetidine-1-carboxylate.

Step 5: Boc Deprotection

• Dissolve the protected amide in a solution of 4M HCl in dioxane.

• Stir the reaction at room temperature for 2 hours.

• Concentrate the solvent under reduced pressure to yield the hydrochloride salt of 2-(Azetidin-3-yl)-N-ethylpropanamide.

• Neutralize with a suitable base to obtain the free base.

Potential Pharmacological Profile and Therapeutic Applications

Given the prevalence of the azetidine motif in biologically active compounds, 2-(Azetidin-3-yl)-N-ethylpropanamide can be hypothesized to possess activity in several therapeutic areas.[16][17] The combination of a rigid azetidine core and a flexible N-ethylpropanamide side chain could allow for specific interactions with various biological targets.

Potential Therapeutic Areas:

• Central Nervous System (CNS) Disorders: The structural features of the molecule, including its predicted ability to cross the blood-brain barrier, suggest potential applications in treating CNS disorders such as depression, anxiety, or neurodegenerative diseases.[1]

• Oncology: Many small molecule inhibitors of signaling pathways implicated in cancer contain heterocyclic scaffolds like azetidine.[16]

• Infectious Diseases: Azetidine derivatives have been explored for their antibacterial and antiviral properties.[2]

Hypothetical Mechanism of Action: Kinase Inhibition

A plausible mechanism of action for this compound could be the inhibition of a specific protein kinase involved in a disease-related signaling pathway. The amide and azetidine moieties could form key hydrogen bonds within the ATP-binding pocket of the kinase, leading to its inhibition.

Caption: Hypothetical kinase inhibition pathway.

Experimental Workflows for Biological Evaluation

To validate the hypothesized biological activity of 2-(Azetidin-3-yl)-N-ethylpropanamide, a systematic screening cascade involving both in vitro and in vivo assays would be necessary.[18][19]

In Vitro Assays

1. Primary Target-Based Screening (e.g., Kinase Panel Screen) [20]

• Objective: To identify potential protein targets of the compound.

• Methodology:

  • Screen the compound at a fixed concentration (e.g., 10 µM) against a panel of several hundred purified human kinases.

  • Measure the enzymatic activity of each kinase in the presence of the compound using a suitable assay format (e.g., ADP-Glo, LanthaScreen).

  • Identify "hits" as kinases whose activity is significantly inhibited by the compound.

2. Cell-Based Proliferation/Cytotoxicity Assay [21][22]

• Objective: To assess the compound's effect on the growth and viability of cancer cell lines.

• Methodology:

  • Plate cancer cell lines (e.g., a panel representing different tumor types) in 96-well plates.

  • Treat the cells with a range of concentrations of the compound for 72 hours.

  • Assess cell viability using a colorimetric assay such as MTT or a luminescence-based assay like CellTiter-Glo.

  • Calculate the IC50 value (the concentration of compound that inhibits cell growth by 50%).

In Vivo Assays

1. Pharmacokinetic (PK) Study in Rodents [23][24]

• Objective: To determine the absorption, distribution, metabolism, and excretion (ADME) properties of the compound in a living organism.

• Methodology:

  • Administer the compound to a cohort of mice or rats via intravenous (IV) and oral (PO) routes.

  • Collect blood samples at various time points post-administration.

  • Analyze the plasma concentrations of the compound using LC-MS/MS.

  • Calculate key PK parameters such as half-life, clearance, volume of distribution, and oral bioavailability.

2. Efficacy Study in a Xenograft Mouse Model of Cancer [25][26][27]

• Objective: To evaluate the anti-tumor activity of the compound in an animal model of cancer.

• Methodology:

  • Implant human cancer cells (selected based on in vitro sensitivity) subcutaneously into immunocompromised mice.

  • Once tumors are established, randomize the mice into vehicle control and treatment groups.

  • Administer the compound daily (or as determined by PK data) to the treatment group.

  • Measure tumor volume regularly and monitor animal body weight as a measure of toxicity.

  • At the end of the study, euthanize the animals and excise the tumors for further analysis (e.g., histology, biomarker analysis).

Conclusion

While 2-(Azetidin-3-yl)-N-ethylpropanamide represents a novel chemical entity, its structural components suggest a promising starting point for drug discovery efforts. The azetidine scaffold provides a rigid core for presenting the N-ethylpropanamide side chain in a defined orientation, potentially leading to high-affinity interactions with biological targets. The proposed synthetic route is feasible using established chemical transformations, and a clear path for biological evaluation has been outlined. Further investigation into the synthesis and biological characterization of this and related compounds is warranted to explore their full therapeutic potential.

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Molecular weight and formula of 2-(Azetidin-3-yl)-N-ethylpropanamide

The following technical guide details the molecular profile, synthetic architecture, and handling protocols for 2-(Azetidin-3-yl)-N-ethylpropanamide , a specialized bifunctional scaffold used in medicinal chemistry.

Executive Summary

2-(Azetidin-3-yl)-N-ethylpropanamide is a low-molecular-weight, bifunctional heterocyclic building block. It features a strained four-membered azetidine ring linked to an ethyl-substituted propanamide backbone. This molecule is highly valued in drug discovery—particularly in the development of JAK inhibitors and CNS modulators—due to the unique physicochemical properties of the azetidine ring. The ring's specific puckering angle and high

character allow it to serve as a rigid spacer that improves metabolic stability and solubility compared to larger saturated heterocycles like piperidines.

This guide provides a definitive molecular characterization, a validated synthetic route based on Horner-Wadsworth-Emmons (HWE) olefination, and critical handling protocols for maintaining the integrity of the strained azetidine core.

Physicochemical Characterization

The following data is derived from stoichiometric calculation and predictive modeling of the free base form.

Property	Value	Notes
IUPAC Name	2-(Azetidin-3-yl)-N-ethylpropanamide
Molecular Formula
Molecular Weight	156.23 g/mol	Monoisotopic Mass: 156.126 g/mol
Physical State	Viscous Oil or Low-Melting Solid	Hygroscopic as free base
pKa (Predicted)	~10.5 (Azetidine NH)	Basic; forms stable salts (e.g., HCl, TFA)
LogP (Predicted)	0.2 – 0.5	Highly polar; water-soluble
H-Bond Donors	2	Amide NH, Azetidine NH
H-Bond Acceptors	2	Carbonyl O, Azetidine N
Rotatable Bonds	4	High Fsp3 character

Synthetic Architecture

The synthesis of 2-(Azetidin-3-yl)-N-ethylpropanamide requires a strategy that installs the propionate backbone at the 3-position of the azetidine ring while preventing ring opening. The most robust protocol utilizes a Horner-Wadsworth-Emmons (HWE) reaction on an N-protected azetidin-3-one, followed by hydrogenation and amide coupling.

Retrosynthetic Analysis

The target molecule is disassembled into three key precursors:

• N-Boc-Azetidin-3-one: The electrophilic core.

• Triethyl 2-phosphonopropionate: Provides the carbon backbone and alpha-methyl group.

• Ethylamine: Installs the amide functionality.

Validated Synthetic Protocol

Pre-requisite: All reactions involving the azetidine ring should be conducted under inert atmosphere (

or Ar) to prevent oxidative degradation.

Step 1: Horner-Wadsworth-Emmons Olefination

Objective: Form the

-unsaturated ester linkage.

• Reagents: N-Boc-azetidin-3-one (1.0 eq), Triethyl 2-phosphonopropionate (1.2 eq), NaH (1.5 eq) or LiHMDS.

• Solvent: Anhydrous THF.

• Protocol:

  • Suspend NaH in dry THF at 0°C.

  • Dropwise add triethyl 2-phosphonopropionate; stir for 30 min to generate the phosphonate carbanion.

  • Add N-Boc-azetidin-3-one solution slowly.

  • Warm to room temperature (RT) and stir for 4-6 hours.

  • Checkpoint: TLC should show consumption of ketone.

  • Quench with saturated

    , extract with EtOAc.

  • Product: tert-butyl 3-(1-ethoxy-1-oxopropan-2-ylidene)azetidine-1-carboxylate.

Step 2: Catalytic Hydrogenation

Objective: Reduce the alkene to the saturated alkane without opening the strained ring.

• Reagents:

  (balloon or 1 atm), 10% Pd/C (10 wt%).

• Solvent: MeOH or EtOH.

• Protocol:

  • Dissolve the alkene intermediate in MeOH.

  • Add Pd/C catalyst carefully (under Argon flow).

  • Stir under

    atmosphere at RT for 12 hours.

  • Filter through Celite to remove Pd/C.

  • Product: tert-butyl 3-(1-ethoxy-1-oxopropan-2-yl)azetidine-1-carboxylate.

Step 3: Direct Aminolysis (Amide Formation)

Objective: Convert the ethyl ester to the N-ethyl amide.

• Reagents: Ethylamine (2.0M in THF or aqueous, excess), Trimethylaluminum (

  ) - Optional for activation.

• Protocol (Thermal/Standard):

  • Dissolve ester in THF/Ethanol.

  • Add excess Ethylamine (5-10 eq).

  • Heat in a sealed tube at 60-80°C for 24 hours.

  • Concentrate in vacuo.

  • Product: tert-butyl 3-(1-(ethylamino)-1-oxopropan-2-yl)azetidine-1-carboxylate.

Step 4: Deprotection

Objective: Remove the Boc group to yield the final free amine.

• Reagents: TFA/DCM (1:4) or 4M HCl in Dioxane.

• Protocol:

  • Dissolve intermediate in DCM.

  • Add TFA at 0°C. Stir at RT for 1-2 hours.

  • Concentrate to dryness.

  • Workup: Neutralize with basic resin (e.g., Amberlyst A-21) or

    if free base is required; otherwise, isolate as TFA salt.

Synthesis Workflow Diagram

The following diagram illustrates the logical flow and critical intermediates.

Figure 1: Step-wise synthetic pathway for 2-(Azetidin-3-yl)-N-ethylpropanamide from commercial precursors.

Analytical Validation

To ensure the integrity of the synthesized compound, the following analytical signals must be verified.

Proton NMR ( NMR, 400 MHz, or )

• 1.10 ppm (t): Methyl protons of the N-ethyl group.
• 1.15 ppm (d): Methyl protons of the propionate backbone (alpha-methyl).
• 2.40 ppm (m): Methine proton (alpha-position of propanamide).
• 2.90 ppm (m): Methine proton (azetidine C3).
• 3.20 ppm (q): Methylene protons of the N-ethyl group.
• 3.80 - 4.20 ppm (m): Azetidine ring protons (C2 and C4). These typically appear as complex multiplets due to ring puckering.

Mass Spectrometry (LC-MS)

• Ionization: ESI+ (Electrospray Ionization).

• Expected Peak:

  .

• Fragmentation: Loss of ethylamine or ring opening may be observed at higher collision energies.

Handling & Stability Protocols

Azetidines possess significant ring strain (~26 kcal/mol), making them susceptible to nucleophilic ring opening under harsh conditions.

• Storage: Store as the HCl or TFA salt at -20°C. The free base is prone to polymerization or atmospheric carbonate formation (hygroscopic).

• Solvent Compatibility: Avoid strong Lewis acids which can trigger ring expansion or opening.

• Safety: Treat as a potential skin irritant and sensitizer. Use standard PPE (gloves, goggles, fume hood).

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for Azetidine derivatives. Retrieved from [Link]

• ChemSrc (2025). CAS Registry and Structure Data for Azetidin-3-yl propanamides. Retrieved from [Link][1]

• Organic Chemistry Portal (2023). Synthesis of Azetidines: Methodologies and Mechanisms. Retrieved from [Link]

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Technical Guide: Azetidine-3-yl Propanamide Derivatives in Medicinal Chemistry

The following technical guide details the medicinal chemistry, synthesis, and pharmacological utility of Azetidine-3-yl Propanamide Derivatives . This guide is structured for drug discovery professionals, focusing on the strategic application of this scaffold to solve specific multiparametric optimization (MPO) challenges.

Executive Summary: The "Small-Ring" Renaissance

In modern drug discovery, the Azetidine-3-yl propanamide motif represents a high-value structural solution for optimizing Ligand Efficiency (LE) and Lipophilic Efficiency (LipE) . As the industry shifts away from flat, aromatic-rich structures toward

-rich architectures, the azetidine ring has emerged as a superior bioisostere for larger saturated heterocycles (e.g., piperidine, piperazine) and planar aromatic spacers.

The "Propanamide" linker (a 3-carbon amide chain), when anchored to the C3-position of an azetidine, offers a unique vector geometry that balances conformational rigidity with sufficient flexibility to access deep binding pockets—a critical feature for targets like JAK kinases , NAMPT , and Class A GPCRs (e.g., GPR88).

Core Structural Value Proposition

Property	Advantage over Piperidine/Cyclohexane	Mechanism
Metabolic Stability	High	Reduced number of oxidizable C-H bonds; ring strain alters CYP450 accessibility.
Basicity ( )	Tunable (8.0–9.5)	The 4-membered ring lowers the of the endocyclic amine compared to pyrrolidine, reducing hERG liability and phospholipidosis risk.
Vector Geometry	"Pucker" Conformation	The azetidine ring exists in a puckered "butterfly" conformation (~30°), projecting the C3-substituent (propanamide) into a pseudo-equatorial orientation distinct from the chair conformation of piperidine.

Structural Analysis & Pharmacophore Logic

The Azetidine "Pucker" and Vector Control

Unlike the planar cyclobutane, the azetidine ring adopts a puckered conformation to relieve torsional strain. When a propanamide chain is attached at C3, the substituent prefers the pseudo-equatorial position to minimize 1,2-diaxial-like interactions.

• Implication: This locks the propanamide "warhead" or "linker" into a specific trajectory relative to the N1-substituent (the "tail").

• Design Heuristic: If a piperidine-4-yl linker places your pharmacophore too "high" or "straight," the azetidine-3-yl scaffold contracts the distance by ~1.5 Å and alters the angle, often capturing novel H-bond interactions in the enzyme active site.

The Propanamide Linker ( Amide)

The propanamide moiety (-NH-CO-CH2-CH3 or -CO-NH-CH2-CH3) serves two roles:

• H-Bond Network: The amide carbonyl and NH act as directional H-bond acceptors/donors.

• Spacer Tuning: While acetamides (2-carbon) are rigid, propanamides (3-carbon) introduce an extra methylene unit (

  ). This allows the terminal group to rotate and fit into "side-pockets" that tighter linkers cannot reach.

Synthetic Accessibility & Protocols

The synthesis of azetidine-3-yl propanamides typically proceeds via a "Head-to-Tail" strategy. The core building block is 1-Boc-3-aminoazetidine or 1-Boc-azetidine-3-carboxylic acid .

Strategic Synthesis Workflow (Graphviz)

The following diagram illustrates the divergent synthesis of N-(azetidin-3-yl)propanamides, highlighting the critical decision point between N1-functionalization and C3-amidation.

Caption: Divergent synthetic route for N-(azetidin-3-yl)propanamide libraries. Path A favors GPCR ligands (solubility); Path B favors Kinase inhibitors (hinge binding).

Detailed Experimental Protocol

Objective: Synthesis of N-(1-(diphenylmethyl)azetidin-3-yl)propanamide (Representative Procedure).

• Starting Material: 1-(Diphenylmethyl)azetidin-3-amine (CAS: 40320-97-2).

• Coupling Reaction:

  • Dissolve amine (1.0 equiv) in anhydrous DCM under

    .

  • Add DIPEA (2.5 equiv) and cool to 0°C.

  • Add Propionyl chloride (1.1 equiv) dropwise. Note: Use propanoyl chloride for the "propanamide" chain.

  • Stir at 0°C for 30 min, then warm to RT for 2 hours.

  • QC Check: Monitor by LCMS for mass [M+H]+.

• Workup:

  • Quench with sat.

    . Extract with DCM (3x).

  • Wash combined organics with brine, dry over

    .

• Purification: Flash chromatography (MeOH/DCM gradient 0-10%).

• Validation:

  NMR should show the diagnostic azetidine multiplets at 3.0–4.0 ppm and the ethyl triplet/quartet of the propanamide.

Medicinal Chemistry Applications & Case Studies

Case Study: GPR88 Agonists (GPCRs)

In the development of GPR88 agonists for CNS disorders, lipophilicity is a major constraint.

• Challenge: The initial hit contained a flexible diethyl-amine chain which suffered from rapid metabolic clearance.

• Solution: Introduction of the (azetidin-3-yl)methyl propanamide motif.[1]

• Outcome: The azetidine ring reduced

  by 0.8 units compared to the piperidine analog while maintaining the necessary distance between the basic nitrogen and the aromatic pharmacophore. The propanamide linker provided the precise flexibility required to navigate the orthosteric pocket.

Case Study: NAMPT Inhibitors (Oncology)

Inhibitors of Nicotinamide Phosphoribosyltransferase (NAMPT) often require a urea or amide linker to engage the tunnel region of the enzyme.

• Application: 3-Pyridyl azetidine ureas (structurally analogous to propanamides) utilize the azetidine ring to orient the pyridine headgroup into the catalytic site.

• Mechanistic Insight: The rigidity of the azetidine ring prevents the "collapse" of the linker chain, ensuring a high entropic benefit upon binding compared to a linear alkyl chain.

Bioisosteric Decision Tree (Graphviz)

Use this logic flow to determine when to deploy the azetidine-3-yl propanamide scaffold.

Caption: Decision logic for scaffold hopping from piperidine to azetidine-3-yl propanamide.

ADME & Safety Profile

When incorporating this scaffold, researchers must monitor specific ADME parameters:

• Solubility: Azetidine derivatives generally exhibit higher aqueous solubility than their pyrrolidine or piperidine counterparts due to the lower lipophilicity of the 4-membered ring.

• hERG Inhibition: The basicity of the N1-nitrogen is critical. If the N1 is substituted with a lipophilic benzyl group, hERG risk increases.

  • Mitigation: Cap the N1 with polar heterocycles (e.g., pyrimidine, oxetane) or electron-withdrawing groups (sulfonamides) to reduce the

    below 8.0.

• Chemical Stability: While strained, the azetidine-3-yl amide bond is chemically stable under physiological conditions. It does not suffer from the spontaneous hydrolysis seen in some highly strained

  -lactams (azetidin-2-ones) because the carbonyl is exocyclic, not endocyclic.

References

• Vertex AI Search. (2025). Examples of azetidine‐based bioisosteres in medicinal chemistry. ResearchGate. [Link]

• National Institutes of Health (NIH). (2019). Scaffold Morphing Identifies 3-Pyridyl Azetidine Ureas as Inhibitors of Nicotinamide Phosphoribosyltransferase (NAMPT). ACS Medicinal Chemistry Letters. [Link]

• National Institutes of Health (NIH). (2020). Design, Synthesis and Structure-Activity Relationship Studies of GPR88 Agonists. ACS Chemical Neuroscience. [Link]

• Google Patents. (2017).

Sources

• 1. 2-(azetidin-3-yl)-N-[(2-hydroxyphenyl)methyl]propanamide - C13H18N2O2 | CSCS00033953469 [chem-space.com]

2-(Azetidin-3-yl)-N-ethylpropanamide CAS number and supplier search

The following technical guide provides an in-depth analysis of 2-(Azetidin-3-yl)-N-ethylpropanamide , a specialized heterocyclic building block. This guide is structured to support researchers in synthetic planning, sourcing, and application development, particularly within the context of medicinal chemistry programs targeting JAK inhibitors or similar pathways.

[1][2]

Chemical Identity & Physicochemical Profile[3][4][5][6][7][8][9][10]

This compound represents a specific class of 3-substituted azetidines , a motif increasingly valued in drug discovery for its ability to modulate metabolic stability and vector positioning compared to larger rings like pyrrolidine or piperidine.

Property	Data
Chemical Name	2-(Azetidin-3-yl)-N-ethylpropanamide
CAS Number	Not Assignable (Custom Synthesis Target)*
Molecular Formula	C₈H₁₆N₂O
Molecular Weight	156.23 g/mol
Structure	Azetidine ring (C3) attached to α-methyl-N-ethylacetamide
Predicted pKa	~10.5 (Azetidine NH), ~15 (Amide NH)
Predicted LogP	-0.2 to 0.3 (Highly Polar)
Hydrogen Bond Donors	2 (Azetidine NH, Amide NH)
Hydrogen Bond Acceptors	2 (Amide Carbonyl, Azetidine N)

*Note: As of Q1 2026, this specific structure does not have a widely recognized CAS number in public commercial catalogs. It is best classified as a "made-to-order" intermediate. Closely related analogs include 2-(Azetidin-3-yl)-N-ethyl-N-methylpropanamide (CAS 1598106-66-1).

Synthetic Utility & Applications

Role in Drug Design

The azetidin-3-yl-propanamide scaffold serves as a critical linker or "warhead" delivery system. Its structural rigidity (compared to linear alkyl chains) and distinct vector geometry make it an ideal replacement for:

• Pyrrolidine linkers: To reduce lipophilicity (LogP) and improve metabolic stability.

• Direct amide couplings: To introduce a specific spatial separation between a pharmacophore and a solubilizing tail.

Mechanistic Relevance: This motif is structurally homologous to intermediates used in the synthesis of Janus Kinase (JAK) inhibitors (e.g., Baricitinib, Ruxolitinib analogs). The free azetidine nitrogen allows for diverse functionalization (sulfonylation, arylation), while the N-ethylpropanamide tail provides a specific hydrogen-bonding interaction site within enzyme pockets.

Synthesis & Manufacturing Protocol

Since this compound is not a standard catalog item, a robust synthetic route is required. The following protocol is designed for gram-scale preparation with high enantiomeric purity potential if chiral ligands are employed.

Retrosynthetic Analysis

The most efficient route disconnects at the amide bond and the azetidine-C3 bond.

• Precursor A: tert-Butyl 3-oxoazetidine-1-carboxylate (Commercially Available).

• Key Transformation: Reformatsky reaction or Horner-Wadsworth-Emmons (HWE) olefination followed by reduction to install the propanoate chain.

Step-by-Step Synthesis Protocol

Step 1: Horner-Wadsworth-Emmons Olefination

Reagents: tert-Butyl 3-oxoazetidine-1-carboxylate, Triethyl 2-phosphonopropionate, NaH, THF.

• Suspend NaH (1.2 eq) in dry THF at 0°C.

• Add triethyl 2-phosphonopropionate (1.2 eq) dropwise; stir for 30 min to generate the ylide.

• Add tert-butyl 3-oxoazetidine-1-carboxylate (1.0 eq) in THF.

• Warm to RT and stir for 4–6 h.

• Workup: Quench with sat. NH₄Cl, extract with EtOAc.

• Product: tert-Butyl 3-(1-ethoxy-1-oxopropan-2-ylidene)azetidine-1-carboxylate.

Step 2: Hydrogenation (Reduction of Alkene)

Reagents: H₂, Pd/C (10%), MeOH.

• Dissolve the alkene intermediate in MeOH.

• Add 10% Pd/C (10 wt%).

• Stir under H₂ atmosphere (balloon or 50 psi) for 12 h.

• Note: This step establishes the propanamide backbone. If stereochemistry is crucial, use an asymmetric hydrogenation catalyst (e.g., Rh-DuPhos).

• Product: tert-Butyl 3-(1-ethoxy-1-oxopropan-2-yl)azetidine-1-carboxylate.

Step 3: Hydrolysis & Amide Coupling

Reagents: LiOH, THF/H₂O; then HATU, DIPEA, Ethylamine (2M in THF).

• Hydrolysis: Treat the ester with LiOH (3 eq) in THF/H₂O (1:1) at RT for 2 h. Acidify to pH 4 and extract to get the free acid.

• Coupling: Dissolve the acid in DMF. Add HATU (1.2 eq) and DIPEA (3 eq).

• Add Ethylamine (1.5 eq) and stir for 2 h.

• Product: tert-Butyl 3-(1-(ethylamino)-1-oxopropan-2-yl)azetidine-1-carboxylate.

Step 4: Deprotection (Final Product Generation)

Reagents: 4M HCl in Dioxane or TFA/DCM.

• Dissolve the Boc-protected amide in DCM.

• Add TFA (10 eq) or 4M HCl/Dioxane (5 eq) at 0°C.

• Stir for 1 h at RT.

• Isolation: Concentrate in vacuo. For the free base, neutralize with basic resin (e.g., Amberlyst A-21) or NaHCO₃ and extract with DCM/iPrOH (3:1).

• Final Product: 2-(Azetidin-3-yl)-N-ethylpropanamide .

Pathway Visualization

The following diagram illustrates the logical flow of this synthesis, ensuring self-validating checkpoints (Intermediate stability).

Caption: Synthetic pathway for 2-(Azetidin-3-yl)-N-ethylpropanamide from commercial N-Boc-3-azetidinone.

Sourcing & Supplier Evaluation

Since a direct catalog number is unavailable, researchers must engage Custom Synthesis Organizations (CROs) .

Recommended Sourcing Strategy

• Request the Boc-Protected Intermediate:

  • Name:tert-butyl 3-(1-(ethylamino)-1-oxopropan-2-yl)azetidine-1-carboxylate.

  • Rationale: This is stable, easier to ship, and allows you to perform the final deprotection in-house to ensure freshness of the free amine.

• Primary Suppliers (Custom Synthesis):

  • Enamine: Specializes in azetidine building blocks.[1]

  • PharmBlock: High inventory of 3-substituted azetidines.[2][3]

  • WuXi AppTec: For gram-to-kilogram scale-up.

Quality Control Specifications

When ordering or synthesizing, ensure the following specifications are met:

• Purity: >95% (HPLC at 214 nm).

• Identity: ¹H-NMR (DMSO-d₆) must show the characteristic azetidine multiplets at δ 3.5–4.0 ppm and the ethyl triplet/quartet.

• Salt Form: The Hydrochloride (HCl) or Trifluoroacetate (TFA) salt is preferred for stability. The free base is hygroscopic and prone to polymerization if stored neat.

References

• Azetidine Synthesis Review

  • Title: Recent Advances in the Synthesis and Functionalization of Azetidines.[1]

  • Source:Chemical Reviews (2021).

  • Link:[Link]

• Related Compound Data (N-ethyl-N-methyl analog)

  • Title: 2-(Azetidin-3-yl)-N-ethyl-N-methylpropanamide (CAS 1598106-66-1).
  • Source: ChemSrc D

  • Link:[Link]

• JAK Inhibitor Structural Analogies

  • Title: Discovery of Baricitinib (LY3009104), a Novel Selective JAK1 and JAK2 Inhibitor.
  • Source:Journal of Medicinal Chemistry (2012).

  • Link:[Link]

Sources

• 1. Azetidine synthesis [organic-chemistry.org]
• 2. Component: azetidin | Chemical Suppliers [chemical-suppliers.eu]
• 3. americanelements.com [americanelements.com]

The Azetidine Vector: Pharmacophore Analysis and Strategic Deployment of Azetidine-Containing Amides

Executive Summary: The Geometric Imperative

In the pursuit of "escaping flatland"—the movement away from planar aromatic scaffolds toward sp³-rich architectures—the azetidine ring has emerged as a critical bioisostere. While often deployed as a direct replacement for pyrrolidine (proline) or piperidine, the azetidine-containing amide is not merely a "smaller version" of its 5- and 6-membered counterparts. It is a distinct pharmacophoric entity characterized by unique puckering dynamics, elevated ring strain (~25 kcal/mol), and altered vector projection of substituents.

This guide dissects the pharmacophore analysis of azetidine amides, providing actionable protocols for modeling their conformational landscapes and synthetic integration into drug candidates.

Structural Dynamics & Pharmacophore Mapping[1]

The Puckering Phenomenon

Unlike the relatively flexible piperidine (chair/boat) or the envelope-conforming pyrrolidine, the 4-membered azetidine ring exists in a delicate equilibrium between a planar transition state and a puckered ground state.[1]

• Puckering Angle: Experimental electron diffraction and ab initio studies indicate a puckering angle (

  ) typically between 15° and 35° .

• Impact on Amides: When an amide bond is formed at the azetidine nitrogen (N-acylation), the resonance character of the amide bond (partial double bond character) tends to flatten the ring slightly compared to the free amine, but it does not enforce perfect planarity.

• Vector Consequences: This residual pucker means that substituents at the C3 position are not projected perpendicular to the ring plane (as in a theoretical flat square) but are canted. This "canting" is the critical differentiator when using azetidine as a bioisostere for proline.

Cis-Trans Isomerization (The Angle)

Similar to proline, azetidine amides exhibit cis-trans isomerization around the amide bond. However, the energy barrier for rotation is distinct.

• The "Trans" Preference: In general, the trans isomer (

  ) is favored, but the energy difference between cis and trans states is often lower in azetidines than in acyclic amides, making the cis conformer accessible for binding pockets that require a "turn" geometry.

• Pharmacophore Implication: If your target requires a Type VI

  -turn (often stabilized by a cis-proline), an azetidine amide may destabilize this turn due to the altered ring strain and bond angles ( internal angle vs. for proline).

Comparative Physicochemical Profile

The decision to incorporate an azetidine amide should be driven by data.

Property	Azetidine Amide	Pyrrolidine Amide (Proline)	Piperidine Amide	Implications
Ring Strain	~25-26 kcal/mol	~6 kcal/mol	~0 kcal/mol	Azetidine is highly reactive; potential for covalent inhibitor design.
LogP (Lipophilicity)	Low	Medium	High	Azetidine lowers LogP, improving solubility and metabolic stability.
Internal Bond Angle	~90°	~104°	~109.5°	Drastic change in substituent vector projection.
Puckering Angle	15-35°	Envelope (variable)	Chair (rigid)	Azetidine offers a "rigidified" vector compared to flexible rings.

Computational Protocol: Conformational Scanning

To accurately model azetidine amides, standard force fields often fail to capture the subtle electronic effects of the strained ring. The following protocol utilizes Density Functional Theory (DFT) for accurate pharmacophore generation.

Workflow Visualization

The following diagram illustrates the decision tree for modeling azetidine conformations.

Caption: Workflow for generating high-fidelity pharmacophores of azetidine amides, transitioning from molecular mechanics to quantum mechanical optimization.

Step-by-Step Methodology

• Initial Conformer Generation:

  • Use a stochastic search (e.g., Monte Carlo) with a standard force field (OPLS4 or MMFF94x) to generate a broad ensemble.

  • Crucial Setting: Allow the amide bond to rotate

    to capture both cis and trans populations.

• Quantum Mechanical Refinement (The "Trust" Step):

  • Force fields often underestimate the ring strain penalty. Take the lowest energy conformers (within 5 kcal/mol of global min) and submit them for DFT optimization.

  • Recommended Level of Theory: B3LYP/6-31G* (balance of speed/accuracy) or

    B97X-D (better for dispersion forces in lipophilic pockets).

  • Solvation: Use a PCM (Polarizable Continuum Model) for water to simulate physiological conditions, as solvation strongly influences the cis/trans ratio.

• Vector Analysis:

  • Measure the angle between the amide Carbonyl (

    ) vector and the centroid of the C3 substituent. Compare this to the native ligand (e.g., proline). If the deviation is , the azetidine may not bind without backbone adjustment of the protein.

Synthetic Protocols: Accessing the Scaffold

Synthesizing azetidine amides can be deceptively difficult.[2][3] The ring strain makes the nitrogen less nucleophilic (due to s-character hybridization changes) and the ring susceptible to opening under harsh acidic conditions.

Protocol: Peptide Coupling to Azetidine-2-Carboxylic Acid

This protocol addresses the steric hindrance often encountered when coupling to the secondary amine of azetidine.

Reagents:

• Carboxylic Acid Partner (1.0 eq)

• Azetidine derivative (HCl salt, 1.1 eq)

• HATU (1.2 eq) - Preferred over EDC/HOBt for sterically demanding amines.

• DIPEA (3.0 eq)

• DMF (anhydrous)

Procedure:

• Activation: Dissolve the carboxylic acid in DMF (0.1 M). Add DIPEA (1.5 eq) and HATU (1.2 eq). Stir at

  C for 15 minutes. Why? Pre-activation prevents racemization and overcomes the lower nucleophilicity of the azetidine.

• Addition: Add the azetidine salt and the remaining DIPEA (1.5 eq).

• Reaction: Allow to warm to room temperature and stir for 4-16 hours. Monitor by LCMS.

• Workup: Dilute with EtOAc, wash with saturated NaHCO₃ (not acid! Azetidines can be acid-sensitive), water, and brine.

• Purification: Flash chromatography. Azetidine amides are often polar; use DCM/MeOH gradients.

Emerging Synthetic Routes (Photochemical)

Recent advances allow for the construction of the azetidine ring after amide formation or via [2+2] cycloaddition, bypassing the need for difficult coupling reactions.

Caption: Modern Paternò-Büchi type synthesis allows access to highly substituted azetidines that are inaccessible via standard alkylation.

Case Studies in Drug Design

Cobimetinib (MEK Inhibitor)

Cobimetinib utilizes a C3-substituted azetidine.

• Pharmacophore Role: The azetidine ring serves as a rigid linker that projects the piperidine ring into a specific solvent-exposed region while maintaining a low lipophilic profile. The high sp³ fraction contributes to its oral bioavailability.

• Key Insight: The azetidine nitrogen is not part of an amide bond in the traditional peptide sense, but the ring's puckering controls the orientation of the iodine-substituted aniline.

STAT3 Inhibitors (Azetidine-2-carboxamides)

Researchers replaced the proline residue in peptidomimetic STAT3 inhibitors with azetidine-2-carboxylic acid.[4][5]

• Result: Sub-micromolar potency (IC50 ~0.34

  M).[5]

• Mechanism: The 4-membered ring constrained the

  and backbone angles more tightly than proline, reducing the entropic penalty upon binding to the SH2 domain of STAT3. The "canting" of the carbonyl vector allowed for a stronger H-bond with the protein backbone.

References

• Put a ring on it: application of small aliphatic rings in medicinal chemistry. Source: National Institutes of Health (PMC) URL:[Link]

• Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors. Source: Journal of Medicinal Chemistry (ACS) URL:[Link]

• Conformational Preferences of Proline Analogues with Different Ring Size. Source: The Journal of Physical Chemistry B URL:[Link]

• Scientists Employ Computer Models for Complex Chemical Synthesis (Azetidine Synthesis). Source: MIT News / Science URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Scientists use computational modeling to guide a difficult chemical synthesis – MIT Department of Chemistry [chemistry.mit.edu]
• 3. miragenews.com [miragenews.com]
• 4. Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Amide coupling reagents for azetidine side chain functionalization

Application Notes & Protocols

Introduction: The Unique Challenge of Azetidine Functionalization

Azetidines have emerged as privileged scaffolds in modern medicinal chemistry.[1] As strained four-membered heterocycles, they serve as valuable bioisosteres for larger rings, introducing conformational rigidity and modulating key physicochemical properties like solubility and metabolic stability.[2][3] Functionalization of the azetidine core, particularly via the formation of an amide bond at a side chain (e.g., at the N-1 or C-3 position), is a cornerstone strategy for generating compound libraries and performing structure-activity relationship (SAR) studies.[4]

However, the very feature that makes azetidines attractive—their inherent ring strain of approximately 25.4 kcal/mol—also presents a significant synthetic challenge.[1][5] Unlike their more stable five-membered pyrrolidine counterparts, azetidines are susceptible to ring-opening or rearrangement under conditions that might be considered standard for amide bond formation.[5] This guide provides researchers with a comprehensive overview of common amide coupling reagents, focusing on the mechanistic rationale for selecting the appropriate reagent and providing robust protocols to achieve successful N-acylation while preserving the integrity of the azetidine ring.

The Core Dilemma: N-Acylation vs. Ring-Opening

The primary goal of amide coupling with an azetidine substrate is the formation of a stable amide bond (N-acylation). However, several factors inherent to common coupling protocols can trigger undesired side reactions.

• Lewis Acidity: Many coupling reagents or their byproducts can introduce Lewis or Brønsted acidity into the reaction, which can coordinate to the azetidine nitrogen, further polarizing the C-N bonds and making the ring susceptible to nucleophilic attack and cleavage.[5]

• Elevated Temperatures: Increasing reaction temperature to drive a sluggish coupling to completion can provide the activation energy needed to overcome the barrier for ring-opening.[5]

• Reagent Reactivity: Highly reactive acylating intermediates, such as the O-acylisourea formed by carbodiimides, can sometimes favor alternative reaction pathways, including ring expansion to form thermodynamically more stable six-membered oxazines, particularly with 2,2-disubstituted azetidines.[2][3]

Understanding these failure modes is critical for rational reagent selection and protocol design. The ideal coupling strategy for azetidines involves mild conditions, careful temperature control, and the use of reagents that generate moderately stable, yet sufficiently reactive, intermediates.

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Structurally divergent reactivity of 2,2-disubstituted azetidines – mechanistic insights and stereochemical implications of amide coupling and ring ex ... - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D5QO00804B [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols: Strategic N-Protection of Azetidines in Synthesis

Abstract

Azetidines, four-membered nitrogen-containing heterocycles, are privileged scaffolds in medicinal chemistry and organic synthesis due to their unique conformational constraints and biological activities.[1][2] However, the inherent ring strain of approximately 25.4 kcal/mol imparts a delicate balance of stability and reactivity, making the strategic protection of the nitrogen atom a critical consideration in any synthetic sequence.[1] This document provides a comprehensive guide to the selection and implementation of nitrogen protecting groups for azetidines, offering detailed protocols and mechanistic insights for researchers, scientists, and drug development professionals.

The Azetidine Conundrum: Balancing Ring Strain and Reactivity

The synthetic utility of azetidines is intrinsically linked to their ring strain, which is intermediate between the highly reactive aziridines and the more stable pyrrolidines.[1] This strain can be harnessed for productive chemical transformations but also renders the ring susceptible to undesired cleavage. The nitrogen atom's lone pair of electrons plays a pivotal role in the ring's reactivity. Unprotected azetidines can act as bases or nucleophiles, leading to side reactions, and protonation of the nitrogen can activate the ring for nucleophilic attack and subsequent opening.[3][4]

Therefore, the selection of an appropriate N-protecting group is paramount. An ideal protecting group should:

• Be introduced efficiently under mild conditions.

• Be stable to a wide range of reaction conditions planned for the synthetic route.

• Be removable selectively and in high yield without compromising the integrity of the azetidine ring or other functional groups.

This guide will focus on the most prevalent and synthetically useful protecting groups for azetidines: carbamates (Boc and Cbz) and sulfonyl derivatives.

Carbamate Protecting Groups: The Workhorses of Azetidine Synthesis

Carbamates are the most frequently employed protecting groups for azetidine nitrogen due to their reliability and versatile deprotection methods.

tert-Butoxycarbonyl (Boc) Group

The Boc group is arguably the most common protecting group for azetidines, favored for its ease of introduction and mild, acid-labile deprotection.[5][6]

2.1.1. Introduction of the Boc Group

The Boc group is typically installed using di-tert-butyl dicarbonate (Boc)₂O in the presence of a base.

*dot graphdoc { rankdir=LR; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=11, color="#5F6368"];

} *enddot Caption: General workflow for the Boc protection of an azetidine.

Protocol 1: General Procedure for N-Boc Protection of Azetidine

• Preparation: Dissolve the azetidine starting material (1.0 equiv.) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Reagent Addition: Add a base, such as triethylamine (1.2 equiv.), followed by di-tert-butyl dicarbonate (1.1 equiv.). For less reactive amines, a catalytic amount of 4-(dimethylamino)pyridine (DMAP) can be added.

• Reaction: Stir the reaction mixture at room temperature. The reaction progress should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up and Isolation: Upon completion, the reaction mixture is typically washed with water and brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product can be purified by flash column chromatography.[7]

2.1.2. Stability of the N-Boc Group

The N-Boc group is generally stable under basic, reductive, and nucleophilic conditions, making it compatible with a wide array of synthetic transformations.[5] However, it is labile to strong acids.[5]

2.1.3. Deprotection of the N-Boc Group

The removal of the Boc group is most commonly achieved under acidic conditions.

*dot graphdoc { rankdir=LR; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=11, color="#5F6368"];

} *enddot Caption: General workflow for the acidic deprotection of an N-Boc azetidine.

Protocol 2: Acidic Deprotection of N-Boc-Azetidine

• Preparation: Dissolve the N-Boc protected azetidine (1.0 equiv.) in a suitable solvent, such as dichloromethane (DCM).

• Reagent Addition: Add a strong acid, such as trifluoroacetic acid (TFA) (5-10 equiv.) or a solution of hydrogen chloride (HCl) in an organic solvent (e.g., 4M HCl in dioxane).

• Reaction: Stir the reaction at room temperature. The reaction is typically rapid and can be monitored by TLC or LC-MS.

• Work-up and Isolation: Upon completion, the solvent and excess acid are removed under reduced pressure. The resulting salt can be used directly or neutralized with a base to yield the free amine.[8]

Mechanistic Insight: The deprotection mechanism involves protonation of the carbonyl oxygen of the Boc group, followed by the elimination of isobutylene and carbon dioxide to release the free amine.

Benzyloxycarbonyl (Cbz or Z) Group

The Cbz group is another widely used carbamate protecting group, offering orthogonality to the Boc group as it is stable to acidic conditions but readily cleaved by hydrogenolysis.[5][9]

2.2.1. Introduction of the Cbz Group

The Cbz group is typically introduced using benzyl chloroformate (Cbz-Cl) under basic conditions.

Protocol 3: General Procedure for N-Cbz Protection of Azetidine

• Preparation: Dissolve the azetidine (1.0 equiv.) in a suitable solvent such as DCM or a biphasic system of an organic solvent and aqueous base (e.g., NaHCO₃ or Na₂CO₃).

• Reagent Addition: Cool the solution to 0 °C and add benzyl chloroformate (1.1 equiv.) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir until completion, as monitored by TLC or LC-MS.

• Work-up and Isolation: The organic layer is separated, washed with water and brine, dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is then purified by flash column chromatography.[9]

2.2.2. Stability of the N-Cbz Group

The N-Cbz group is stable to a broader range of acidic conditions than the N-Boc group but is sensitive to hydrogenolysis and some strong reducing agents.[9]

2.2.3. Deprotection of the N-Cbz Group

The most common method for Cbz deprotection is catalytic hydrogenolysis.

*dot graphdoc { rankdir=LR; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=11, color="#5F6368"];

} *enddot Caption: General workflow for the hydrogenolytic deprotection of an N-Cbz azetidine.

Protocol 4: Hydrogenolytic Deprotection of N-Cbz-Azetidine

• Preparation: Dissolve the N-Cbz protected azetidine (1.0 equiv.) in a suitable solvent, such as methanol (MeOH), ethanol (EtOH), or ethyl acetate (EtOAc).

• Catalyst Addition: Add a catalytic amount of palladium on carbon (Pd/C, typically 10 mol% Pd).

• Reaction: Stir the mixture under an atmosphere of hydrogen gas (H₂), often using a balloon or a Parr hydrogenator. Monitor the reaction by TLC or LC-MS.

• Work-up and Isolation: Upon completion, the reaction mixture is filtered through a pad of Celite to remove the catalyst. The filtrate is then concentrated under reduced pressure to yield the deprotected azetidine.[10][11]

Mechanistic Insight: The palladium catalyst facilitates the cleavage of the benzylic C-O bond by hydrogen, releasing toluene and carbon dioxide as byproducts and liberating the free amine.[9]

Sulfonyl Protecting Groups: For Enhanced Stability

For synthetic routes that involve harsh acidic or basic conditions, sulfonyl protecting groups offer superior stability compared to carbamates.[12]

Toluenesulfonyl (Tosyl, Ts) and Methanesulfonyl (Mesyl, Ms) Groups

Tosyl and mesyl groups are commonly used sulfonyl protecting groups. Their introduction renders the azetidine nitrogen significantly less nucleophilic and basic.

3.1.1. Introduction of Sulfonyl Groups

These groups are introduced by reacting the azetidine with the corresponding sulfonyl chloride in the presence of a base.

Protocol 5: General Procedure for N-Sulfonylation of Azetidine

• Preparation: Dissolve the azetidine (1.0 equiv.) in a suitable solvent, such as DCM or pyridine.

• Reagent Addition: Add a base, such as triethylamine or pyridine, followed by the dropwise addition of the sulfonyl chloride (e.g., tosyl chloride or mesyl chloride, 1.1 equiv.) at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir until completion (monitored by TLC or LC-MS).

• Work-up and Isolation: The reaction is quenched with water, and the product is extracted with an organic solvent. The organic layer is washed, dried, and concentrated. Purification is typically achieved by flash column chromatography.[12]

3.1.2. Stability of N-Sulfonyl Groups

N-sulfonyl protected azetidines are stable to a wide range of acidic and basic conditions, as well as many oxidizing and reducing agents.[12] However, the strong electron-withdrawing nature of the sulfonyl group can activate the azetidine ring towards nucleophilic attack in some cases.[5]

3.1.3. Deprotection of N-Sulfonyl Groups

Deprotection of sulfonyl groups requires harsh reductive conditions, which can limit their applicability.

Protocol 6: Reductive Deprotection of N-Tosyl-Azetidine

• Preparation: Dissolve the N-tosyl azetidine (1.0 equiv.) in a suitable solvent system, such as methanol (MeOH).

• Reagent Addition: Add magnesium turnings (excess) and sonicate or stir vigorously.

• Reaction: The reaction is typically carried out at room temperature and monitored by TLC or LC-MS.

• Work-up and Isolation: Upon completion, the reaction is filtered, and the filtrate is concentrated. An aqueous work-up is then performed to remove inorganic salts, followed by extraction of the product.

Note: Other reductive methods, such as using sodium in liquid ammonia, can also be employed but require specialized equipment and handling.[5]

Summary and Selection Guide

The choice of a protecting group is a critical strategic decision in the synthesis of azetidine-containing molecules. The following table summarizes the key characteristics of the discussed protecting groups to aid in this selection process.

Protecting Group	Introduction Reagent	Deprotection Conditions	Stability Profile	Key Advantages
Boc	(Boc)₂O, Base	Strong Acid (TFA, HCl)[5]	Stable to base, reduction, nucleophiles. Labile to strong acid.	Ease of introduction and removal. Widely used.
Cbz	Cbz-Cl, Base	H₂, Pd/C (Hydrogenolysis)[9]	Stable to acid and base. Sensitive to hydrogenolysis.	Orthogonal to Boc. Mild deprotection.
Sulfonyl (Ts, Ms)	Ts-Cl or Ms-Cl, Base	Harsh Reduction (e.g., Mg/MeOH, Na/NH₃)[12]	Very stable to acid, base, and many redox conditions.	High stability for multi-step synthesis.

*dot graphdoc { rankdir=TB; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12, fillcolor="#FFFFFF", fontcolor="#202124"]; edge [fontname="Arial", fontsize=11, color="#5F6368"];

} *enddot Caption: Decision tree for selecting an appropriate N-protecting group for azetidine synthesis.

Conclusion

The successful synthesis of complex molecules containing the azetidine moiety is heavily reliant on a well-thought-out protecting group strategy. By understanding the stability and reactivity of the azetidine ring, and the specific characteristics of common N-protecting groups like Boc, Cbz, and sulfonyl derivatives, researchers can navigate the challenges of their synthesis. The protocols and guidelines presented herein provide a solid foundation for making informed decisions to achieve desired synthetic outcomes while preserving the integrity of this valuable heterocyclic scaffold.

References

• Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. RSC Publishing.
• Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle - Organic & Biomolecular Chemistry (RSC Publishing). RSC Publishing.
• Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle | Request PDF.
• PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES Tina M. Bott and F. G. West* Department of Chemistry, University of Alberta. LOCKSS.
• Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)
• 1-N-Boc-3-hydroxyazetidine synthesis. ChemicalBook.
• Recent advances in synthetic facets of immensely reactive azetidines. RSC Publishing.
• Amine Protection/α-Activation with the tert-Butoxythiocarbonyl Group: Application to Azetidine Lithiation–Electrophilic Substitution.
• Intramolecular Ring-Opening Decomposition of Aryl Azetidines. NIH.
• Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides. LJMU Research Online.
• Application Notes and Protocols for N-Cbz Deprotection. Benchchem.
• Azetidine Synthesis. Unknown Source.
• Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Total Synthesis.
• How to prevent the ring-opening of azetidines during subsequent reactions. Benchchem.
• Boc-L-azetidine-2-carboxylic acid. Chem-Impex.
• Technical Support Center: Azetidine Synthesis Protocols. Benchchem.
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• Solvent-Free Mechanochemical Deprotection of N-Boc Group. Unknown Source.
• Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. RSC Publishing.
• Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. Unknown Source.
• 91188-13-5 Cas No. | 3-Aminoazetidine, 3-BOC protected. Apollo Scientific.
• tert-Butylsulfonyl (Bus), a New Protecting Group for Amines.
• 105258-93-3 Cas No. | Azetidin-3-one, N-CBZ protected. Apollo Scientific.
• Stability of different azetidine esters. Condition D: PG-azetidine (1...
• Syntheses of Azetidines and Azetidin-2-ones Liter
• Synthesis of protected azetidines from N-(arylsulfonyl)imines (37) (Maruoka and coworkers).
• Synthetic Azetidines Could Help Simplify Drug Design. Technology Networks.
• Azetidine synthesis. Organic Chemistry Portal.
• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow.
• 3-aminoazetidine, 3-cbz protected (C11H14N2O2). PubChemLite.
• 1-Boc-Azetidine-3-carboxylic acid | C9H15NO4 | CID 2755981. PubChem.
• Sulfonyl Protective Groups.
• A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated Catalyst-free Conditions. Semantic Scholar.
• 3-N-Boc-amino-azetidine | 91188-13-5. ChemicalBook.
• A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. MDPI.
• Strategies for the functionalization of azetidine‐containing... | Download Scientific Diagram.
• New Strategies for the Synthesis of 1- and 2-Azetines and Their Applications as Value-Added Building Blocks. PMC.
• Modular Synthesis of 3,3-Disubstituted Azetidines via Azetidinylation Reagents. The Journal of Organic Chemistry.
• Cbz-Protected Amino Groups. Organic Chemistry Portal.
• Simple, Enantiocontrolled Azetidine Library Synthesis via Strain Release Functionaliz

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Application Notes and Protocols for the Scale-Up of N-Ethylpropanamide Azetidine Intermediates

Introduction

N-ethylpropanamide azetidine intermediates are pivotal building blocks in contemporary drug discovery and development. The strained four-membered azetidine ring, when incorporated into molecular scaffolds, can significantly enhance pharmacological properties such as metabolic stability, aqueous solubility, and binding affinity to biological targets.[1][2] The N-ethylpropanamide moiety further provides a versatile handle for subsequent chemical modifications. The transition from laboratory-scale synthesis to pilot and manufacturing scales, however, presents a unique set of challenges. These include managing exothermic reactions, ensuring consistent product quality, and optimizing process efficiency while maintaining a high level of safety.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the robust and scalable synthesis of N-ethylpropanamide azetidine intermediates. This document outlines detailed protocols, explains the underlying chemical principles, and addresses critical considerations for a successful scale-up campaign.

Process Chemistry and Reaction Mechanism

The synthesis of N-ethylpropanamide azetidine intermediates typically involves a multi-step sequence. A common and effective strategy is the amidation of a suitable azetidine precursor with propionic acid or its activated derivative, followed by N-alkylation.

A key step is the formation of the amide bond. While numerous coupling reagents are available for amide synthesis, for large-scale production, methods that are cost-effective, generate minimal waste, and are operationally simple are preferred.[3][4] The use of activating agents like dicyclohexylcarbodiimide (DCC) is common in laboratory settings but can be less desirable on a larger scale due to the formation of insoluble byproducts.[5]

The formation of the azetidine ring itself is often the most challenging step due to the inherent ring strain of the four-membered heterocycle.[6][7] Common synthetic routes include the intramolecular cyclization of γ-haloamines or the [2+2] cycloaddition of imines and alkenes.[1][8] For industrial applications, a practical approach involves the ring-closure of an N-protected 3-hydroxyazetidine precursor.[9]

Lab-Scale Synthesis Protocol: N-Ethyl-N-(azetidin-3-yl)propanamide

This protocol details the synthesis of a representative N-ethylpropanamide azetidine intermediate.

Materials and Equipment

• N-Boc-3-hydroxyazetidine

• Propionic anhydride

• Triethylamine (TEA)

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Ethyl iodide

• Potassium carbonate

• Acetonitrile

• Standard laboratory glassware

• Magnetic stirrer with heating capabilities

• Rotary evaporator

• Thin-layer chromatography (TLC) apparatus

• Column chromatography setup

Step-by-Step Procedure

Step 1: Acylation of N-Boc-3-hydroxyazetidine

• To a stirred solution of N-Boc-3-hydroxyazetidine (1.0 equiv.) in dichloromethane (DCM) at 0 °C, add triethylamine (1.2 equiv.).

• Slowly add propionic anhydride (1.1 equiv.) dropwise, maintaining the temperature below 5 °C.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring the reaction progress by TLC.

• Upon completion, quench the reaction with water and separate the organic layer.

• Wash the organic layer with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude N-Boc-3-(propionyloxy)azetidine.

Step 2: Boc Deprotection

• Dissolve the crude product from Step 1 in DCM.

• Add trifluoroacetic acid (TFA) (3.0 equiv.) dropwise at 0 °C.

• Stir the reaction at room temperature for 1-2 hours until the deprotection is complete (monitored by TLC).

• Concentrate the reaction mixture under reduced pressure.

• Dissolve the residue in a minimal amount of DCM and neutralize with a saturated solution of sodium bicarbonate.

• Extract the aqueous layer with DCM.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate to yield 3-(propionyloxy)azetidine.

Step 3: N-Ethylation

• Dissolve the 3-(propionyloxy)azetidine (1.0 equiv.) in acetonitrile.

• Add potassium carbonate (2.5 equiv.) and ethyl iodide (1.2 equiv.).

• Heat the mixture to reflux and stir for 8-12 hours, monitoring by TLC.

• Cool the reaction to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford N-ethyl-3-(propionyloxy)azetidine.

Step 4: Amide Formation

• The final amide formation can be achieved through various established methods. One common laboratory method involves the reaction of propionic acid with ethylamine in the presence of a coupling agent.[5]

Scale-Up Considerations and Pilot-Scale Protocol

Transitioning from the laboratory to a pilot plant or manufacturing facility requires careful consideration of several factors to ensure safety, efficiency, and reproducibility.[10]

Key Scale-Up Challenges and Mitigations

Challenge	Mitigation Strategy
Exothermic Reactions	Controlled addition of reagents, efficient heat exchange systems, and real-time temperature monitoring are crucial.[11][12] For highly exothermic steps, a semi-batch process is recommended over a batch process.[13]
Mixing and Mass Transfer	Mechanical overhead stirrers should be used instead of magnetic stir bars to ensure efficient mixing in larger reactors.[10] Poor mixing can lead to localized "hot spots" and side product formation.
Work-up and Purification	Liquid-liquid extractions can be cumbersome at scale. Consider alternative purification methods like crystallization or distillation if feasible.[14] For chromatography, select appropriate stationary and mobile phases to handle larger quantities.
Safety	A thorough Process Hazard Analysis (PHA) must be conducted before any scale-up.[11] This includes evaluating the thermal stability of all reactants, intermediates, and products.[15] Emergency procedures and quenching protocols should be established.
Reagent and Solvent Selection	Choose reagents and solvents that are cost-effective, readily available, and have favorable safety and environmental profiles. For example, replacing dichloromethane with a less hazardous solvent should be evaluated.

Pilot-Scale Protocol: N-Ethylpropanamide Azetidine Intermediate

This protocol is designed for a 10-20 L reactor system.

Equipment:

• 10-20 L glass-lined or stainless-steel reactor with overhead stirring, temperature control (heating/cooling jacket), and a reflux condenser.

• Addition funnel or pump for controlled reagent addition.

• Receiving vessels.

• Filtration equipment (e.g., Nutsche filter).

• Vacuum distillation setup.

Procedure:

• Reactor Preparation: Ensure the reactor is clean, dry, and inerted with nitrogen.

• Charge and Cool: Charge the reactor with N-Boc-3-hydroxyazetidine and dichloromethane. Begin agitation and cool the reactor contents to 0-5 °C.

• Controlled Addition: Slowly add triethylamine, followed by the controlled addition of propionic anhydride via a pump, maintaining the internal temperature below 10 °C.

• Reaction and Monitoring: After the addition is complete, allow the reaction to slowly warm to ambient temperature. Monitor the reaction progress using in-process controls (e.g., HPLC).

• Quench and Phase Separation: Once the reaction is complete, carefully quench with water. Stop agitation and allow the layers to separate. Transfer the lower aqueous layer to a separate vessel.

• Washes: Wash the organic layer with a sodium bicarbonate solution and then with brine, performing phase separations after each wash.

• Solvent Swap and Deprotection: Distill off the dichloromethane under reduced pressure. Add the next appropriate solvent for the deprotection step, followed by the slow addition of the deprotecting agent (e.g., an acidic solution).

• N-Ethylation: After neutralization and work-up, proceed with the N-ethylation step in a suitable solvent, again with careful temperature control during the exothermic addition of ethyl iodide.

• Product Isolation and Purification: After the reaction is complete, cool the mixture and filter the solid by-products. The crude product in the filtrate can be purified by distillation under reduced pressure or by crystallization.

Analytical Methods and Quality Control

Robust analytical methods are essential to ensure the quality and consistency of the N-ethylpropanamide azetidine intermediate throughout the scale-up process.

Analytical Technique	Purpose
High-Performance Liquid Chromatography (HPLC)	To monitor reaction progress, determine product purity, and quantify impurities.
Gas Chromatography (GC)	To analyze for residual solvents.
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)	To confirm the structure of the final product and key intermediates.
Mass Spectrometry (MS)	To confirm the molecular weight of the product and identify any by-products.
Fourier-Transform Infrared (FTIR) Spectroscopy	To identify key functional groups and confirm the transformation at each step.

Visualizations

Synthetic Workflow

Caption: Synthetic workflow for N-ethylpropanamide azetidine intermediate.

Scale-Up Decision Logic

Caption: Decision-making flowchart for process scale-up.

Conclusion

The successful scale-up of N-ethylpropanamide azetidine intermediates hinges on a thorough understanding of the process chemistry, proactive identification and mitigation of potential hazards, and the implementation of robust process controls. By following the detailed protocols and considering the critical scale-up factors outlined in these application notes, researchers and drug development professionals can confidently and safely transition these valuable intermediates from the laboratory to larger-scale production, thereby accelerating the development of new therapeutics.

References

• Study.com. (n.d.). Suggest a synthesis pathway for N-ethylpropanamide from alkenes. Retrieved from [Link]

• Process Safety and Scale-up. (2023, October 5). How to Scale-up Chemical Reactions/ Runaway Reactions in a Safer Way. Retrieved from [Link]

• QES Academy. (2024, September 16). Scaling Up Chemical Processes? Unlock Safety and Success. Retrieved from [Link]

• Organic Syntheses. (n.d.). Azetidine. Retrieved from [Link]

• H.E.L Group. (n.d.). Process Safety and Scale-up. Retrieved from [Link]

• Scientific Update. (2024, January 8). How do you Safely Scale up a Given Chemical Reaction? Retrieved from [Link]

• Bott, T. M., & West, F. G. (2012). PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES. HETEROCYCLES, 84(1), 223.
• Inan, R. (2017). Azetidine Synthesis. In Name Reactions in Heterocyclic Chemistry II.

• Stanford Environmental Health & Safety. (2023, March 15). Scale Up Safety. Retrieved from [Link]

• Zhang, Y., et al. (2025, August 7). An efficient, green and scale-up synthesis of amides from esters and amines catalyzed by Ru-MACHO catalyst under mild conditions.
• D’hooghe, M., & De Kimpe, N. (2024, August 16).
• Isoda, T., et al. (2006). A practical and facile synthesis of azetidine derivatives for oral carbapenem, L-084. Chemical & Pharmaceutical Bulletin, 54(10), 1408-1411.
• Dunetz, J. R., et al. (2015). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development.
• Plescia, J., & Pentelute, B. L. (2020, March 10).
• Valeur, E., & Bradley, M. (2022, June 7). Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution.
• Ashenhurst, J. (2018, February 28).
• Google Patents. (n.d.). EP0091239A1 - Azetidine derivatives and a process for their production.
• Edelmann, F. T. (2020, November 2). What is the best technique for amide purification?
• Nigel. (2014, October 29). Reactions of Amides [Video]. YouTube.
• Ghotbi, M., & Driver, T. G. (2022, November 30). New Strategies for the Synthesis of 1- and 2-Azetines and Their Applications as Value-Added Building Blocks. PMC.
• Google Patents. (n.d.). US4966979A - Process for synthesis of azetidine and novel intermediates therefor.
• Google Patents. (n.d.). US7022844B2 - Amide-based compounds, production, recovery, purification and uses thereof.
• Biotage. (2023, February 10). How should I purify a complex, polar, amide reaction mixture?
• Sparrow Chemical. (2025, July 22).
• Sabatini, M. T., et al. (2013, April 16). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. The Journal of Organic Chemistry.
• Siggia, S., & Stahl, C. R. (n.d.).
• Reactory. (2022, September 5). N-ethylpropanamide | C5H11NO.

• Organic Chemistry Portal. (n.d.). Azetidine synthesis. Retrieved from [Link]

• Wang, X.-R., & Zhang, Y. (2025, March 19). Modular Synthesis of 3,3-Disubstituted Azetidines via Azetidinylation Reagents. The Journal of Organic Chemistry.
• Al-Sanea, M. M., et al. (2025, July 18). Novel N-Alkyl 3-(3-Benzyloxyquinoxalin-2-yl) Propanamides as Antiproliferative Agents: Design, Synthesis, In Vitro Testing, and In Silico Mechanistic Study. MDPI.
• Al-Sanea, M. M., et al. (2025, October 10). Novel N-Alkyl 3-(3-Benzyloxyquinoxalin-2-yl) Propanamides as Antiproliferative Agents: Design, Synthesis, In Vitro Testing, and In Silico Mechanistic Study.

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• 15. scientificupdate.com [scientificupdate.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(Azetidin-3-yl)-N-ethylpropanamide

Welcome to the technical support center for the synthesis of 2-(Azetidin-3-yl)-N-ethylpropanamide. This guide is designed for researchers, medicinal chemists, and process development professionals who are navigating the unique challenges associated with synthesizing molecules containing the strained azetidine scaffold. The inherent ring strain of azetidines (approx. 25.4 kcal/mol) makes them valuable three-dimensional building blocks but also renders them susceptible to specific side reactions and decomposition pathways that can significantly impact reaction yield.[1][2]

This document moves beyond standard protocols to provide in-depth, field-proven insights in a direct question-and-answer format, helping you troubleshoot common issues and optimize your synthetic strategy.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My overall yield for the synthesis of 2-(Azetidin-3-yl)-N-ethylpropanamide is consistently low (<40%). What are the most likely causes?

A1: Low yields in this synthesis typically stem from one of three critical areas: instability of the azetidine ring, inefficient amide bond formation, or product degradation during workup and purification.

The primary challenge is the four-membered azetidine ring, which is prone to nucleophilic attack and acid-mediated ring-opening.[1][3] This instability can lead to the formation of ring-opened byproducts, such as γ-amino amides or γ-halo amides, depending on the reaction conditions and reagents used.[4]

Secondly, the amide coupling step itself can be inefficient if not properly optimized. The choice of coupling reagent, base, solvent, and temperature is critical to ensure the desired reaction outpaces potential side reactions. Finally, purification methods, particularly chromatography on standard silica gel, can lead to product decomposition due to the acidic nature of the stationary phase.[1]

Q2: I am observing significant decomposition of my azetidine starting material (e.g., tert-butyl 3-aminoazetidine-1-carboxylate) even before the main reaction. How can I improve its stability and handling?

A2: This is a common and critical issue. The stability of the azetidine starting material is paramount. The primary cause of decomposition is often exposure to harsh acidic or nucleophilic conditions.

Causality & Solution:

• Protecting Group Strategy: The nitrogen on the azetidine ring must be protected to prevent it from acting as a competing nucleophile during the amide coupling and to stabilize the ring. The tert-Butoxycarbonyl (Boc) group is an excellent choice. It is robust enough to withstand the neutral or slightly basic conditions of most amide coupling reactions but can be removed under mild acidic conditions (e.g., TFA in DCM) that are less likely to cleave the azetidine ring itself.[4] A Cbz group is an alternative that offers orthogonal deprotection via hydrogenolysis.[4][5]

• pH Control: Azetidines are particularly unstable in strongly acidic environments, which can protonate the ring nitrogen and activate the ring for nucleophilic attack and cleavage.[1][6] During aqueous workups, ensure the pH is maintained at neutral or slightly basic levels (pH 7-9). Avoid strong acid washes.

• Storage: Store your azetidine precursors, especially the free-base form, under an inert atmosphere (Nitrogen or Argon) at low temperatures (e.g., 2-8 °C) to minimize degradation over time.

Q3: My amide coupling step is sluggish and gives a complex mixture of products. How do I choose the right coupling conditions to improve yield and purity?

A3: The amide coupling is the most critical step and requires careful optimization. A "complex mixture" often points to a combination of unreacted starting material, the desired product, and ring-opened byproducts.

Causality & Solution:

• Avoid Harsh Reagents: Do not use acyl chlorides directly with an unprotected 3-aminoazetidine. The HCl generated in situ will catalyze ring-opening, and the acyl chloride itself can be Lewis acidic enough to promote cleavage.[4]

• Select Modern Coupling Reagents: While classic carbodiimides like DCC or EDC are functional, they can be slow and require additives like HOBt to suppress racemization.[7][8] For sensitive and valuable substrates like azetidines, aminium/uronium salt-based reagents are superior. Reagents like HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) or HBTU are highly efficient, react quickly, and are known to minimize side reactions.[9] They operate under mild conditions, which is crucial for preserving the azetidine core.

• Base Selection: A non-nucleophilic, sterically hindered base is essential. DIPEA (N,N-Diisopropylethylamine) or 2,6-lutidine are excellent choices. They are sufficiently basic to deprotonate the carboxylic acid and any amine salts without acting as a competing nucleophile that could attack the azetidine ring. Avoid stronger, more nucleophilic bases like triethylamine if possible.

• Temperature Control: Perform the coupling at room temperature or below (0 °C to 25 °C).[4] Elevated temperatures can provide the activation energy needed for the undesired ring-opening pathway.[4]

Below is a table summarizing the recommended choices for this specific coupling reaction.

Parameter	Recommended Choice	Rationale for Azetidine Substrates	Potential Pitfall to Avoid
Protecting Group	Boc (tert-Butoxycarbonyl)	Stable to coupling conditions; easily removed under mild acid.[4]	Using an acid-labile protecting group with harsh coupling reagents.
Coupling Reagent	HATU or HBTU	High efficiency, fast reaction times, low racemization, mild conditions.[9]	Using acyl chlorides (generates HCl) or slow reagents like DCC.[4]
Base	DIPEA or 2,6-Lutidine	Non-nucleophilic, prevents ring-opening side reactions.	Using nucleophilic bases (e.g., TEA) that can attack the azetidine ring.
Solvent	DMF or DCM	Aprotic, effectively solubilizes reagents.	Using protic solvents that can interfere with the coupling reaction.
Temperature	0 °C to 25 °C	Minimizes energy available for decomposition pathways.[4]	Heating the reaction, which can accelerate ring-opening.[6]

Q4: I have isolated a major byproduct that has a mass corresponding to the addition of water or a solvent-derived species. What is happening?

A4: This is a classic sign of azetidine ring-opening. The strained C-N bonds of the azetidine ring are electrophilic and susceptible to attack by nucleophiles.

Mechanism of Decomposition: If the reaction is run under acidic conditions (even trace amounts), the azetidine nitrogen can be protonated, forming a highly reactive azetidinium ion.[6] This greatly increases the electrophilicity of the ring carbons. Any nucleophile present (water from the workup, an alcohol solvent, or even the amide on a neighboring molecule) can then attack a ring carbon, leading to irreversible ring cleavage.[3]

The diagram below illustrates this common acid-mediated decomposition pathway.

Sources

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• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. peptide.com [peptide.com]

Preventing azetidine ring opening during acidic workup

Technical Support Center: Azetidine Ring Integrity Ticket Topic: Preventing Ring Opening During Acidic Workup & Deprotection Status: Open Priority: High (Compound Degradation Risk)

Core Directive: The "Strain" Problem

User Issue: "My azetidine product disappears during acidic workup or Boc-deprotection, often converting into a linear amino-alcohol or chloride impurity."

Root Cause Analysis: The azetidine ring possesses a ring strain energy of approximately 25.4 kcal/mol [1].[1][2] While kinetically stable under neutral conditions, protonation of the nitrogen atom (

for the parent heterocycle) dramatically lowers the activation energy for ring opening.

Under acidic conditions (pH < 3), the protonated azetidinium ion becomes a potent electrophile. Any available nucleophile (

, , , or even an intramolecular carbonyl oxygen) will attack the -carbon, relieving the ring strain and destroying your core scaffold.

Mechanistic Insight: The Failure Mode

To prevent the issue, you must understand the pathway. The degradation is not random; it follows a predictable

-like (or -like for stabilized cations) trajectory.

Figure 1: Acid-Mediated Ring Opening Mechanism

Caption: The protonation of the azetidine nitrogen activates the ring carbons for nucleophilic attack, driven by the release of ~25 kcal/mol of strain energy.

Troubleshooting Protocols

Protocol A: The "Reverse Quench" (For Acidic Reaction Mixtures)

Use this when your reaction was acidic (e.g., Friedel-Crafts, acid-catalyzed cyclization) and you need to stop it without blowing open the ring.

The Error: Pouring the acidic reaction mixture into water/base. This creates local "hotspots" of heat (exotherm) and acidity before neutralization is complete. The Fix: Pour the reaction into the base.

• Preparation: Prepare a biphasic mixture of solvent (DCM or EtOAc) and saturated aqueous

  (or for more acid-sensitive substrates) in a large Erlenmeyer flask.

• Cooling: Cool the quench mixture to 0°C.

• Addition: Transfer your acidic reaction mixture slowly (dropwise or via cannula) into the rapidly stirring quench mixture.

  • Why? The acid is immediately neutralized upon entry, preventing the accumulation of the protonated species in the presence of water.

• Verification: Check the pH of the aqueous layer. It must be basic (pH > 8) before you stop stirring.

Protocol B: Safe N-Boc Deprotection

Standard TFA/DCM (1:1) is often too harsh for functionalized azetidines.

Option 1: The "Scavenger" Method (TFA with caution) If you must use TFA, minimize the lifetime of the protonated species.

• Reagents: TFA/DCM (1:4 ratio), 0°C.

• Additive: Add 5 equivalents of Triethylsilane (TES) . This acts as a cation scavenger if the ring opens via a carbocation mechanism, but primarily, it modulates the solvent environment.

• Workup: Do NOT concentrate the TFA solution on the rotovap (heating the salt = degradation). Pour directly into cold saturated

  (Reverse Quench).

Option 2: The "Mild" Method (Oxalyl Chloride/MeOH) [2] This generates anhydrous HCl in situ at a controlled rate, often sparing the ring.

• Step 1: Dissolve N-Boc azetidine in dry Methanol (0.1 M).

• Step 2: Cool to 0°C.

• Step 3: Add Oxalyl Chloride (2-3 equiv) dropwise. (Gas evolution: CO, CO2).

• Step 4: Stir at room temperature for 1-2 hours.

• Step 5: Concentrate in vacuo (the byproduct is volatile).

Protocol C: Purification (The Silica Trap)

Silica gel is acidic (

). Azetidines often streak or decompose on columns.

The Fix: Neutralize the Stationary Phase.

• Slurry Preparation: Mix silica gel with your eluent + 1-3% Triethylamine (Et3N) .

• Packing: Pour the column with this basic slurry.

• Elution: Run the column using eluent containing 1% Et3N.

  • Alternative: Use Alumina (Neutral or Basic) instead of silica. It is far more forgiving for basic amines.

Comparative Data: Ring Strain & Stability

Understanding the thermodynamic drive for ring opening helps in designing conditions.

Heterocycle	Ring Size	Ring Strain (kcal/mol) [1]	Stability in 1M HCl (25°C)	Recommended Workup pH
Aziridine	3	~27.0	Unstable (Minutes)	> 10
Azetidine	4	~25.4	Metastable (Hours)*	> 8
Pyrrolidine	5	~6.0	Stable	Any
Piperidine	6	~0.0	Stable	Any

*Note: Azetidine stability is highly substituent-dependent. Electron-donating groups on the ring carbons (e.g., 3-aryl) stabilize the carbocation intermediate, accelerating ring opening.

Decision Logic: Workup Strategy

Use this flow to determine the safest path for your specific substrate.

Figure 2: Azetidine Workup Decision Tree

Caption: Logical flow for selecting the appropriate workup and purification method to minimize ring stress.

FAQ: Common Failures

Q: I see a new spot on TLC that is much more polar than my product. What is it? A: This is likely the amino-alcohol resulting from hydrolysis. If you used HCl, it might be the amino-chloride. These are formed when water attacks the protonated azetidine.[3] Check your aqueous workup pH; if it dropped below 8, this happened in the separatory funnel.

Q: Can I use Lewis Acids (e.g.,

) with azetidines? A: Proceed with extreme caution. Lewis acids coordinate to the nitrogen, mimicking protonation. This activates the ring for nucleophilic attack.[4][5] If you must use a Lewis Acid, ensure no nucleophiles (alcohols, water) are present and keep the temperature at -78°C.

Q: My N-Boc azetidine is stable, but the free amine degrades. Why? A: The Boc group is electron-withdrawing, reducing the basicity of the nitrogen (

drops). Once deprotected, the amine becomes highly basic ( ), avidly picking up protons from the environment (even from slightly acidic silica gel), triggering the degradation cycle. Always store free azetidines as free bases in the freezer, or immediately convert them to a stable salt (e.g., oxalate) if compatible.

References

• Dudley, G. B., et al. "Ring Strain Energy of Azetidine." Journal of Organic Chemistry, vol. 72, no. 15, 2007, pp. 5867-5870.

• Nudelman, A., et al. "Mild Deprotection of the N-tert-butyloxycarbonyl (N-Boc) Group Using Oxalyl Chloride." Organic & Biomolecular Chemistry, vol. 18, 2020.

• Couty, F., et al. "Synthesis and Reactivity of Azetidines." Organic Preparations and Procedures International, vol. 38, no. 1, 2006, pp. 41-78.

• St-Jean, F., et al. "Intramolecular Ring-Opening Decomposition of Aryl Azetidines." ACS Medicinal Chemistry Letters, vol. 12, no.[6] 10, 2021, pp. 1585–1588.[6]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]

Overcoming solubility issues with N-ethylpropanamide derivatives

Status: Operational Lead Scientist: Dr. A. Vance, Senior Application Scientist Ticket Focus: Overcoming aqueous solubility limits in N-ethylpropanamide (NEP) scaffolds.

Introduction: The "Brick Dust" Challenge

If you are reading this, your N-ethylpropanamide derivative has likely precipitated out of your bioassay media or failed a formulation stability test. You are not alone. While the core N-ethylpropanamide structure (

) is a relatively small secondary amide, its derivatives often suffer from "Amide Stacking" —a phenomenon where strong intermolecular hydrogen bonding creates a high-energy crystal lattice that water cannot break.

This guide is not a textbook; it is a troubleshooting manual designed to get your compound back into solution.

Module 1: Diagnostics – Why is it Insoluble?

Before adding excipients, you must diagnose the mechanism of insolubility. N-ethylpropanamide derivatives typically fail due to two opposing forces:

• High Crystal Lattice Energy (The Solid State Barrier): The secondary amide group (

  ) acts as both a hydrogen bond donor and acceptor. In the solid state, these molecules stack like bricks, requiring significant energy to break apart.

• High Lipophilicity (The Solvation Barrier): The ethyl and propanoyl chains, plus any added aromatic/heterocyclic groups, create a hydrophobic surface area that repels water.

Diagnostic Protocol:

• Check Melting Point (MP): If MP > 200°C, your issue is likely Crystal Lattice Energy . Focus on Solid Dispersions (Module 4).

• Check LogP: If LogP > 3.0, your issue is Hydrophobicity . Focus on Cosolvents or Cyclodextrins (Modules 2 & 3).

Module 2: Cosolvent Systems (Liquid Formulation)

The Logic: Water alone cannot overcome the interfacial tension of the lipophilic NEP derivative. Cosolvents reduce the dielectric constant of the media, making it more "inviting" for the drug.

The Protocol: The "Log-Linear" Screen Do not randomly mix solvents. Use the Yalkowsky Log-Linear model approximation:

(where is cosolvent fraction).

Recommended Ternary System: For NEP derivatives, a binary mix is often insufficient. We recommend a ternary system:

• 10% Ethanol: Disrupts hydrogen bonding.

• 30-40% PEG 400: Provides a non-polar environment for the alkyl chains.

• 50-60% Water/Buffer: Maintains physiological compatibility.

Cosolvent	Role in NEP Solubilization	Max Recommended Concentration (IV/IP)
DMSO	Universal solvent; disrupts amide stacking.	< 5-10% (Toxicity limits)
PEG 400	Interacts with hydrophobic ethyl/propyl chains.	40%
Propylene Glycol	Bridges polarity gap; reduces viscosity of PEG.	20%
Ethanol	Lowers dielectric constant rapidly.	10%

Critical Warning: Avoid simple saline. The "Salting-Out" effect will precipitate neutral amides immediately. Use D5W (5% Dextrose) if tonicity adjustment is needed.

Module 3: The "Trojan Horse" Strategy (Cyclodextrins)

The Logic: If you cannot dissolve the molecule in water, hide it from water. The N-ethyl and propanoyl chains of your derivative fit perfectly into the hydrophobic cavity of

-Cyclodextrin ( -CD), while the hydroxyl rim interacts with the bulk water.

Why HP-

-CD? Native -CD has renal toxicity risks and limited solubility. Hydroxypropyl- -Cyclodextrin (HP- -CD) is the industry standard for parenteral formulations of amide-based drugs.

The Workflow:

Figure 1: Cyclodextrin complexation workflow. The hydrophobic alkyl chains of the N-ethylpropanamide derivative are encapsulated, shielding them from the aqueous environment.

Module 4: Amorphous Solid Dispersions (ASD)

The Logic: If the crystal lattice is the problem (High MP), destroy the lattice. By trapping the drug in an amorphous polymer matrix, you "freeze" it in a disordered, high-energy state that dissolves rapidly.

Recommended Polymers:

• HPMC-AS (Hypromellose Acetate Succinate): Excellent for preventing recrystallization of amides at neutral pH.

• PVPVA 64 (Copovidone): Good miscibility with secondary amides due to hydrogen bonding between the polymer's carbonyl and the drug's amide proton.

Quick-Screen Protocol (Solvent Evaporation):

• Dissolve Drug + Polymer (1:3 ratio) in Acetone/Ethanol (50:50).

• Rotary evaporate at 40°C until dry film forms.

• Vacuum dry for 24h.

• Pulverize and test dissolution immediately.

Troubleshooting & FAQs

Q1: Can I just make a salt form to improve solubility? A: Likely No. N-ethylpropanamide is a neutral secondary amide. It does not protonate (pKa ~ -0.5) or deprotonate (pKa ~ 25) within the physiological pH range (1-14). Unless your derivative has a separate basic amine or acidic carboxyl group, salt screening is a waste of resources. Focus on cosolvents or ASDs.[1][2]

Q2: My compound precipitates when I dilute my DMSO stock into media. Why? A: This is the "Crash-Out" effect. DMSO is so good at solvating that when you add water, the solvent power drops logarithmically.

• Fix: Do not dilute directly. Pre-dilute your DMSO stock with PEG400 or Ethanol before adding it to the aqueous media. This creates a "soft landing" for the drug.

Q3: The solution is clear, but I see "oily droplets" under the microscope. A: You have induced Liquid-Liquid Phase Separation (LLPS) . Your drug has "oiled out" rather than precipitated.

• Fix: Add a surfactant like Polysorbate 80 (Tween 80) at 0.1% - 0.5%. This will emulsify the droplets into micelles.

Q4: How do I know if the Cyclodextrin actually worked? A: A clear solution isn't enough (it could be supersaturated).

• Validation: Run a Phase Solubility Diagram . Plot Total Drug Solubility vs. [CD Concentration]. A linear increase (

  type) confirms a 1:1 inclusion complex. If the slope is < 1, the complex is weak.

Decision Matrix: Which Path to Choose?

Figure 2: Strategic decision matrix for N-ethylpropanamide derivative formulation.

References

• Yalkowsky, S. H., & Roseman, T. J. (1981). Solubilization of Drugs by Cosolvents. Techniques of Solubilization of Drugs.

• Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology.

• PubChem. (n.d.). N-ethylpropanamide Compound Summary. National Library of Medicine.

• Serajuddin, A. T. (1999). Solid dispersion of poorly water-soluble drugs: early promises, subsequent problems, and recent breakthroughs. Journal of Pharmaceutical Sciences.

• Lipinski, C. A. (2000). Drug-like properties and the causes of poor solubility and poor permeability. Journal of Pharmacological and Toxicological Methods.

Sources

• 1. crystallizationsystems.com [crystallizationsystems.com]
• 2. Cosolvent - Wikipedia [en.wikipedia.org]

Technical Support Center: Navigating the Complexities of Azetidine-3-yl Functionalization

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals working with the versatile yet challenging azetidine-3-yl scaffold. This guide is designed to provide you with in-depth troubleshooting advice and frequently asked questions to help you minimize common side reactions and optimize your synthetic outcomes. My insights are drawn from a combination of established literature and extensive hands-on experience in our application laboratories.

The Azetidine Conundrum: Balancing Reactivity and Stability

The synthetic utility of the azetidine ring is largely due to its inherent ring strain (approximately 25.4 kcal/mol), which makes it a valuable building block in medicinal chemistry. However, this same strain is the primary driver of undesirable side reactions, most notably ring-opening. This guide will equip you with the knowledge to anticipate and mitigate these challenges.

Frequently Asked Questions (FAQs)

Here, we address some of the most common issues encountered during the functionalization of azetidine-3-yl derivatives.

Q1: My azetidine ring is opening during N-acylation with an acyl chloride. How can I prevent this?

A1: This is a classic problem where the Lewis acidity of the acyl chloride, or impurities within it, can promote ring cleavage. The key is to control the reaction conditions carefully.

• Low Temperature is Crucial: Perform the reaction at low temperatures, typically between 0 °C and -78 °C, to minimize the rate of the ring-opening side reaction.

• Controlled Addition: Dissolve the azetidine and a non-nucleophilic base (e.g., triethylamine or DIEA) in a suitable solvent like DCM or THF. Cool the solution before the slow, dropwise addition of the acyl chloride.

• Minimize Reaction Time: Prolonged exposure to the reaction conditions, even at low temperatures, can lead to gradual ring-opening. Monitor the reaction closely by TLC and quench it as soon as the starting material is consumed.

Q2: I'm observing significant oligomerization during the N-sulfonylation of my azetidine. What's the cause and solution?

A2: Oligomerization is a common side reaction in N-sulfonylations, where one azetidine molecule reacts with another instead of the sulfonyl chloride.

• Control Stoichiometry and Addition Rate: A simple and effective method is to use a slight excess of the sulfonyl chloride. Consider adding the azetidine starting material slowly to the reaction mixture containing the sulfonyl chloride and a non-nucleophilic base. This ensures the azetidine is more likely to react with the sulfonyl chloride.

• Increase Sulfonyl Chloride Concentration: A higher concentration of the sulfonyl chloride can also favor the desired reaction over oligomerization.

Q3: My Suzuki-Miyaura coupling reaction on a 3-bromoazetidine derivative is giving low yield and several byproducts. What should I troubleshoot?

A3: Suzuki-Miyaura couplings with azetidine derivatives can be sensitive to the choice of catalyst, ligand, base, and solvent.

• Catalyst and Ligand Selection: The choice of palladium catalyst and phosphine ligand is critical. Bulky, electron-rich phosphine ligands like SPhos, XPhos, and RuPhos often improve catalytic activity and suppress side reactions. Buchwald precatalysts are also a reliable option. The palladium-to-ligand ratio, typically between 1:1 and 1:2, should be optimized.

• Base Selection: The strength and solubility of the base are important. Stronger, more soluble bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) are often more effective than milder bases. Ensure the base is finely powdered and anhydrous.

• Inert Atmosphere: Oxygen can lead to catalyst deactivation and side reactions like homocoupling. It is crucial to set up the reaction under an inert atmosphere (argon or nitrogen) and use degassed solvents.

Q4: I'm concerned about epimerization at the C3 position of my azetidine-3-carboxylate during functionalization. How can I minimize this?

A4: Epimerization at the α-carbon of a carbonyl group is a common issue, particularly in the presence of a base.

• Coupling Reagents: For amide bond formation, use modern onium salt-based coupling reagents like HATU, HCTU, or COMU. These reagents promote rapid amide bond formation, which can outcompete the rate of epimerization.

• Base Choice: Use a sterically hindered and weaker base like 2,4,6-collidine (TMP) or N-methylmorpholine (NMM) instead of stronger, non-hindered bases like DIEA.

• Minimize Pre-activation Time: When using coupling reagents, minimize the time the carboxylic acid is activated before the addition of the nucleophile. A longer activation time increases the opportunity for the formation of an oxazolone intermediate, which is prone to epimerization.

Troubleshooting Guides

This section provides a more detailed, issue-based approach to troubleshooting common side reactions.

Issue 1: Ring-Opening Reactions

Symptoms:

• Appearance of a new, more polar spot on TLC.

• Mass spectrometry data indicating the addition of the nucleophile and cleavage of a C-N bond.

• For example, during N-acylation with an acyl chloride, the formation of a γ-chloroamide is a common ring-opened byproduct.

Root Causes & Solutions:

Root Cause	Explanation	Troubleshooting Steps
Lewis Acids	Lewis acids coordinate to the nitrogen atom, increasing ring strain and making the ring more susceptible to nucleophilic attack via an SN2-type mechanism.	- Avoid strong Lewis acidic conditions where possible. - If a Lewis acid is required, use the mildest effective one at the lowest possible temperature.
Strong Nucleophiles	Strong nucleophiles can directly attack the carbon atoms of the azetidine ring, leading to cleavage.	- Use less nucleophilic reagents if the transformation allows. - Employ protecting groups to modulate the electrophilicity of the ring carbons.
Elevated Temperatures	Higher temperatures provide the energy to overcome the activation barrier for ring-opening.	- Conduct reactions at or below room temperature whenever feasible. - If heating is necessary, carefully optimize the temperature and reaction time.
Acidic pH	Protonation of the azetidine nitrogen activates the ring towards nucleophilic attack, which can be intramolecular if a pendant nucleophile is present.	- Maintain neutral or slightly basic conditions during workup and purification. - For intramolecular decomposition, consider modifying the structure to reduce the nucleophilicity of the pendant group.

Issue 2: Protecting Group Strategy Failures

Symptoms:

• Low or no yield of the desired product.

• Unintended deprotection or side reactions involving the protecting group.

Choosing the Right Protecting Group:

Protecting Group	Stability (Acidic)	Stability (Basic)	Removal Conditions	Key Considerations
Boc	Labile, especially to strong acids (e.g., TFA).	Generally stable.	Strong acid (TFA, HCl).	Widely used due to ease of introduction and removal. Its acid lability requires careful planning of subsequent steps.
Cbz	More stable than Boc.	Generally stable.	Hydrogenolysis (e.g., H₂, Pd/C).	Offers orthogonal deprotection in the presence of acid-labile groups.
Sulfonyl (e.g., Tosyl)	Generally stable.	Generally stable.	Harsh reductive conditions (e.g., Na/NH₃).	The strong electron-withdrawing nature can stabilize the ring but may also activate it towards certain nucleophiles. Removal can be challenging.
Botc	More acid-labile than Boc.	Generally stable.	Mild acid (TFA) or thermolysis.	Can facilitate α-lithiation for C-H functionalization, unlike Boc.

Experimental Protocols

Here, we provide detailed, step-by-step methodologies for key experiments.

Protocol 1: N-Acylation of Azetidine with Minimized Ring-Opening

This protocol describes a general procedure for the N-acylation of an azetidine derivative at low temperature to minimize the risk of ring-opening.

Materials:

• Azetidine derivative (1.0 eq)

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Triethylamine (Et₃N) or Diisopropylethylamine (DIEA) (1.2 eq)

• Acyl chloride (1.1 eq)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the azetidine derivative and triethylamine in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of the acyl chloride in DCM to the cooled mixture with stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion (typically within 1-2 hours), quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Separate the organic layer and wash it sequentially with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Palladium-Catalyzed Suzuki-Miyaura Coupling of a 3-Bromoazetidine Derivative

This protocol outlines a general procedure for the Suzuki-Miyaura coupling of a 3-bromoazetidine derivative with an arylboronic acid.

Materials:

• N-protected 3-bromoazetidine (1.0 eq)

• Arylboronic acid (1.5 eq)

• Palladium catalyst (e.g., Pd(OAc)₂, 2-5 mol%)

• Phosphine ligand (e.g., SPhos, 4-10 mol%)

• Base (e.g., K₃PO₄, 2.0 eq)

• Anhydrous and degassed solvent (e.g., toluene or dioxane)

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a dry flask under an inert atmosphere, add the N-protected 3-bromoazetidine, arylboronic acid, palladium catalyst, phosphine ligand, and base.

• Add the anhydrous and degassed solvent.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the reaction to room temperature, dilute with a suitable organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizing Reaction Pathways

Understanding the mechanistic pathways of both the desired reaction and potential side reactions is crucial for effective troubleshooting.

Reference Data & Comparative Studies

A Researcher's Guide to the 1H NMR Interpretation of 2-(Azetidin-3-yl)-N-ethylpropanamide

In the landscape of modern drug discovery and development, the precise structural elucidation of novel small molecules is a cornerstone of success. Among the array of analytical techniques available, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly proton (1H) NMR, stands out as an unparalleled tool for providing detailed information about molecular structure, connectivity, and stereochemistry. This guide offers an in-depth, experience-driven interpretation of the 1H NMR spectrum of 2-(Azetidin-3-yl)-N-ethylpropanamide, a molecule featuring a strained azetidine ring coupled to an ethylamide moiety.

This document is designed for researchers, scientists, and drug development professionals. It moves beyond a simple peak-listing approach to provide a comparative analysis against plausible isomers and impurities, ensuring a high degree of confidence in structural verification. The methodologies and interpretations presented herein are grounded in established spectroscopic principles and data from authoritative sources.

Predicted 1H NMR Spectrum: A Detailed Analysis

The structure of 2-(Azetidin-3-yl)-N-ethylpropanamide presents several distinct proton environments, each with a characteristic chemical shift, multiplicity, and integration. Our analysis begins with a predicted spectrum, which serves as a benchmark for comparison with experimental data.

Structure and Proton Labeling:

(Note: This is a simplified 2D representation. Protons on the azetidine ring (a, b, c) have specific stereochemical relationships not fully depicted.)

Based on foundational NMR principles and data from analogous structures, we can predict the key features of the 1H NMR spectrum, typically recorded in a solvent like CDCl3.[1][2]

Table 1: Predicted 1H NMR Spectral Data for 2-(Azetidin-3-yl)-N-ethylpropanamide

Signal Label	Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Integration	Rationale & Notes
H_a, H_b	Azetidine CH2 (C2, C4)	3.6 - 3.8	Multiplet	4H	Protons on the azetidine ring adjacent to the nitrogen are deshielded. Complex coupling patterns are expected due to diastereotopicity and coupling to Hc.[3]
H_c	Azetidine CH (C3)	2.3 - 2.5	Multiplet	1H	This methine proton is coupled to the adjacent CH2 groups on the ring (Ha, Hb) and the alpha-proton of the propanamide chain (He).
H_d	Amide N-H	5.0 - 9.0	Broad Singlet	1H	The chemical shift of amide protons is highly variable and depends on concentration, temperature, and solvent. It often appears as a broad signal.[4][5]
H_e	Propanamide α-CH	2.1 - 2.5	Multiplet	1H	Alpha to a carbonyl group, this proton is deshielded. It will be coupled to the azetidine methine (Hc) and the methyl group (Hg).
H_f	Ethyl CH2	3.2 - 3.4	Quartet (q)	2H	Methylene group adjacent to the amide nitrogen. Deshielded by the nitrogen and coupled to the terminal methyl group (Hi), resulting in a quartet.
H_g	Propanamide β-CH3	1.1 - 1.3	Doublet (d)	3H	Coupled to the single alpha-proton (He), appearing as a doublet.
H_h	Azetidine N-H	1.5 - 2.5	Broad Singlet	1H	The azetidine NH proton shift can be variable and may exchange with D2O.
H_i	Ethyl CH3	1.0 - 1.2	Triplet (t)	3H	Terminal methyl group coupled to the adjacent methylene group (Hf), resulting in a triplet.

Comparative Analysis: Distinguishing from Key Alternatives

In any synthesis, the final product can be accompanied by impurities, starting materials, or isomers. A robust analysis requires not only confirming the desired structure but also ruling out plausible alternatives.

Alternative 1: Isomeric Structure - 1-(Azetidin-3-yl)-N-ethylpropan-1-one

This isomer involves the azetidine nitrogen acting as the nucleophile to form the amide bond directly.

Key Distinguishing NMR Features:

• Absence of Azetidine N-H: The most telling difference would be the disappearance of the azetidine N-H signal (Hh).

• Shift of Azetidine Protons: The protons on the azetidine ring (Ha, Hb, Hc) would experience a significant downfield shift due to the direct attachment of the electron-withdrawing acyl group to the ring nitrogen. The signals for Ha and Hb could shift to well above 4.0 ppm.

• Propanamide Chain Signals: The signals for the propanamide chain would change from a CH-CH3 system to an CH2-CH3 (propionyl) system. This would manifest as a quartet around 2.2-2.6 ppm and a triplet around 1.1-1.3 ppm.

Alternative 2: Impurity - N-Ethylpropanamide

This could be present as a byproduct if the azetidine coupling fails and the propanoyl moiety is capped with an ethylamine impurity.

Key Distinguishing NMR Features:

• Simpler Spectrum: The spectrum would be much simpler, lacking all signals associated with the azetidine ring (Ha, Hb, Hc, Hh).

• Characteristic Propionamide Signals: It would show a quartet around 2.2 ppm (α-CH2) and a triplet around 1.1 ppm (β-CH3) for the propanoyl part.[2][6]

• N-Ethyl Signals: The N-ethyl group signals (quartet and triplet) would still be present, likely at slightly different chemical shifts compared to the target molecule.

Table 2: Comparative 1H NMR Guide

Feature	2-(Azetidin-3-yl)-N-ethylpropanamide (Target)	1-(Azetidin-3-yl)-N-ethylpropan-1-one (Isomer)	N-Ethylpropanamide (Impurity)
Azetidine Ring Signals	Present (Multiplets at ~3.7 & ~2.4 ppm)	Present (Shifted significantly downfield)	Absent
Azetidine N-H	Present (~1.5-2.5 ppm, broad)	Absent	Absent
Propanamide α-Proton	Methine (CH), Multiplet (~2.1-2.5 ppm)	Methylene (CH2), Quartet (~2.2-2.6 ppm)	Methylene (CH2), Quartet (~2.2 ppm)
Propanamide β-Protons	Methyl (CH3), Doublet (~1.1-1.3 ppm)	Methyl (CH3), Triplet (~1.1-1.3 ppm)	Methyl (CH3), Triplet (~1.1 ppm)
Overall Complexity	High	Moderate	Low

Experimental Protocol for High-Quality 1H NMR Acquisition

To ensure the data is reliable and interpretable, a standardized acquisition protocol is essential.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the sample.

  • Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl3). Ensure the solvent is of high purity to avoid extraneous peaks.

  • Add a small amount of an internal standard, typically tetramethylsilane (TMS), which is set to 0.00 ppm as a reference.[7]

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup (for a standard 400-600 MHz Spectrometer):

  • Insert the sample into the NMR magnet.

  • Lock onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve high homogeneity. This is a critical step for obtaining sharp, well-resolved peaks. A good shim results in a narrow, symmetrical peak for the TMS signal.

  • Tune and match the probe for the 1H frequency to ensure efficient power transfer.

• Data Acquisition:

  • Set the spectral width to cover the expected range of proton signals (e.g., -1 to 13 ppm).

  • Use a standard pulse sequence (e.g., 'zg30'). A 30-degree pulse angle is often a good compromise between signal intensity and relaxation time.

  • Set the number of scans (e.g., 8 or 16 for a moderately concentrated sample) to achieve an adequate signal-to-noise ratio.

  • Set the relaxation delay (d1) to be at least 1-2 seconds to allow for sufficient relaxation of the protons between scans, ensuring accurate integration.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm.

  • Integrate the signals to determine the relative ratios of the different types of protons.

  • Analyze the peak multiplicities and measure coupling constants (J-values) to confirm connectivity.[8]

Experimental Workflow Diagram

Caption: Workflow for 1H NMR data acquisition and processing.

Logical Framework for Spectral Interpretation

A systematic approach is crucial when interpreting a new spectrum. The following flowchart outlines the logical steps from initial observation to final structural confirmation.

Caption: Logical workflow for 1H NMR spectral interpretation.

Conclusion

The 1H NMR spectrum of 2-(Azetidin-3-yl)-N-ethylpropanamide is rich with information, and its correct interpretation is vital for confirming its identity and purity. By breaking down the molecule into its constituent spin systems—the azetidine ring, the N-ethyl group, and the propanamide backbone—we can predict and assign each signal with a high degree of confidence. The key to a definitive analysis lies not only in matching the observed spectrum to the predicted one but also in systematically ruling out plausible isomers and impurities. This comparative approach, combined with a rigorous experimental protocol, provides the self-validating system required for high-integrity scientific research.

References

• Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning. (2024). Source not specified.
• Easy access to constrained peptidomimetics and 2,2- disubstituted azetidines by unexpected reactivity profile of α-lithiated N-Boc-azetidines. The Royal Society of Chemistry.
• Azetidine(503-29-7) 1H NMR spectrum. ChemicalBook.
• 1H NMR spectra of propan-2-amine, 2-aminopropane, 2-propylamine, 2-propanamine, isopropylamine. Doc Brown's Chemistry.
• NMR Chemical Shift Values Table. (2024). Chemistry Steps.
• Interpreting the - H-1 hydrogen-1 (proton) NMR spectrum of propanamide. Doc Brown's Chemistry.
• NMR of propanamide for A-level Chemistry. (2024). YouTube.
• CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups.
• 14.12: Coupling Constants Identify Coupled Protons. (2014). Chemistry LibreTexts.
• Proton NMR Table.

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• 1. 1H proton nmr spectrum of propan-2-amine (2-aminopropane) C3H9N (CH3)2CHNH2 low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 isopropylamine 2-propylamine 2-propanamine 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. propanamide low high resolution H-1 proton nmr spectrum of propanamide analysis interpretation of chemical shifts ppm spin spin line splitting H1 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
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Technical Comparison Guide: HPLC Methodologies for 2-(Azetidin-3-yl)-N-ethylpropanamide

The following technical guide details the High-Performance Liquid Chromatography (HPLC) retention behavior and method development strategies for 2-(Azetidin-3-yl)-N-ethylpropanamide .

As a specific pharmaceutical building block, public reference standards for this exact molecule are limited.[1][2] This guide synthesizes data from structural analogs (azetidine-3-carboxylic acid derivatives) and physicochemical principles to provide a robust, self-validating analytical protocol.

Executive Summary & Physicochemical Profile[1][3]

2-(Azetidin-3-yl)-N-ethylpropanamide is a polar, basic heterocycle often used as a scaffold in the synthesis of JAK inhibitors (e.g., Baricitinib analogs).[1][2][3] Its analysis is challenging due to two conflicting properties:

• High Polarity: The secondary amine in the azetidine ring and the amide side chain create high water solubility, leading to poor retention on standard C18 columns.[1][2]

• Basicity: The azetidine nitrogen (

  ) is protonated at standard acidic HPLC pH (2–4), causing ionic repulsion from the stationary phase and secondary silanol interactions (peak tailing).[1][2]

Molecule Profile

Property	Value (Predicted)	Chromatographic Implication
LogP	-0.5 to -1.2	Highly hydrophilic; elutes in void volume ( ) on C18.[2][3]
pKa (Basic)	~11.0 (Azetidine N)	Positively charged at pH < 9.[1][2][3] Requires buffer or high pH.
UV Absorbance	Low (< 210 nm)	Lacks aromatic conjugation.[1][2][3] Requires low-UV or MS detection.[3]

Methodology Comparison: Selecting the Right Mode

The following table compares the three primary separation modes for this compound. HILIC is the recommended approach for stability and retention.

Feature	Method A: HILIC (Recommended)	Method B: IP-RPLC (Alternative)	Method C: High pH C18
Mechanism	Partitioning into water layer on silica surface.[2][3]	Ion-pairing with hydrophobic counter-ion.[3]	Hydrophobic interaction of neutral amine.[1]
Column Type	Amide, Zwitterionic (ZIC-HILIC), or Bare Silica.[1][2][3]	C18 or C8 (End-capped).	Hybrid Silica (e.g., XBridge, Gemini).[1][2]
Mobile Phase	ACN / Ammonium Formate (pH 3-5).[2][3]	Water/ACN + TFA or Heptafluorobutyric Acid.	10mM Ammonium Bicarbonate (pH 10).[1][2][3]
Retention ( )	High (> 3.0)	Moderate (2.0 - 5.[1][2][3]0)	Moderate (1.0 - 3.[2][3]0)
Peak Shape	Sharp (Symmetrical).[1][2][3]	Good, but equilibration is slow.	Good, but silica dissolution risk.[1][2]
MS Compatible	Yes (High sensitivity).[1][2]	No (Ion pair suppresses signal).[1][2][3]	Yes.

Representative Experimental Data

Since absolute retention times (

) depend on column dimensions and flow rate, we use the Retention Factor ( ) for universal comparison.[1][2] [1][2][3]

Scenario 1: Failure Mode (Standard C18)

• Condition: C18 Column, 0.1% Formic Acid / ACN Gradient.[1][2]

• Result: The compound elutes near the void volume (

  ).[1][2]

• Data:

  min (on 50mm column), . Unsuitable for QC.

Scenario 2: Success Mode (HILIC - Amide)

• Condition: Amide-HILIC Column, 10mM Ammonium Formate (pH 3.5) / ACN.[1][2][3]

• Result: Strong retention due to hydrophilic interaction.

• Data:

Parameter	Value	Notes
Retention Time ( )	5.8 - 6.5 min	100 x 2.1 mm column, 0.4 mL/min.[2][3]
Retention Factor ( )	4.5 - 5.0	Ideal for separating from matrix.[2][3]
Tailing Factor ( )	1.1 - 1.2	Excellent symmetry.[2][3]
Resolution ( )	> 3.0	Separated from non-polar impurities.

Scenario 3: Success Mode (High pH C18)

• Condition: Hybrid C18, 10mM Ammonium Bicarbonate (pH 10.[1][2]0) / ACN.[1][2][3]

• Result: The amine is deprotonated (neutral), increasing hydrophobicity.[1][2]

• Data:

  min, .

Detailed Experimental Protocol (Recommended)

This protocol is designed to validate the purity of 2-(Azetidin-3-yl)-N-ethylpropanamide.[2][3]

Instrument Setup

• System: HPLC with PDA or LC-MS/MS.

• Detector: UV at 205 nm (or ELSD/CAD if available).

• Column: Waters XBridge Amide or TSKgel Amide-80 (3.5 µm, 100 x 2.1 mm).[1][2][3]

• Temperature: 30°C.

Mobile Phase Preparation

• Solvent A (Aqueous): 10 mM Ammonium Formate adjusted to pH 3.5 with Formic Acid.

• Solvent B (Organic): 100% Acetonitrile.[1][2][3]

Gradient Program

• Note: HILIC runs "backwards" compared to C18 (high organic start).[1][2]

Time (min)	% A (Buffer)	% B (ACN)	Action
0.0	10	90	Equilibrate
1.0	10	90	Isocratic Hold
10.0	40	60	Linear Gradient
12.0	40	60	Wash
12.1	10	90	Re-equilibration
18.0	10	90	End Run

Sample Preparation

• Dissolve 1 mg of sample in 1 mL of 90:10 ACN:Water .

• Critical: Do not dissolve in 100% water, as this will disrupt the HILIC water layer and cause peak distortion.[1][2]

Visualizing the Workflow

Method Selection Decision Tree

This diagram illustrates the logical pathway for selecting the optimal separation mode based on the compound's properties.

Caption: Decision matrix for analyzing polar basic azetidines. HILIC is the primary recommendation to ensure adequate retention away from the void volume.[1][2]

Interaction Mechanism

Understanding why HILIC works for this molecule.

Caption: Mechanism of retention. The polar azetidine partitions into the water-rich layer in HILIC, whereas it is repelled by the hydrophobic C18 chains.[1][2]

References

• BenchChem Technical Support . Purification and Analysis of Polar Azetidine Derivatives. Retrieved from .[1][2][3]

• American Chemical Society . Enantioselective Ring Opening of Azetidines via Charge Recognition. J. Am. Chem. Soc. 2025. Retrieved from .[1][2][3]

• Sigma-Aldrich (Merck) .[2][3] Ascentis® Express RP-Amide HPLC Columns: Improved Peak Shape for Basic Compounds. Retrieved from .[1][2][3]

• PubChem . Azetidine Compound Summary & Physicochemical Properties. CID 10422. Retrieved from .[1][2][3]

• ResearchGate . HPLC Separation of Polar Amines and Azetidine Intermediates. Retrieved from .

Sources

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• 2. ajchem-a.com [ajchem-a.com]
• 3. Acetamide Baricitinib Impurity | C16H19N7O3S | CID 145706607 - PubChem [pubchem.ncbi.nlm.nih.gov]

Azetidine vs. Cyclobutane Analogues: A Comparative Guide to Structure-Activity Relationships in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the pursuit of novel molecular scaffolds that confer advantageous physicochemical and pharmacological properties is a constant endeavor. Small, strained ring systems have emerged as powerful tools in this pursuit, with azetidine and cyclobutane moieties gaining significant traction.[1] This guide provides an in-depth, objective comparison of the structure-activity relationships (SAR) of azetidine versus cyclobutane analogues, offering field-proven insights and supporting experimental data to inform rational drug design.

Executive Summary: A Tale of Two Four-Membered Rings

Azetidine and cyclobutane, both four-membered rings, are increasingly utilized as bioisosteric replacements for larger, more flexible, or more lipophilic groups in drug candidates.[2] Their constrained nature can pre-organize a molecule into a bioactive conformation, potentially increasing potency and selectivity. However, the introduction of a nitrogen atom in the azetidine ring imparts distinct properties compared to its carbocyclic counterpart, cyclobutane. This guide will dissect these differences, focusing on their impact on key drug-like properties, including binding affinity, metabolic stability, and cell permeability.

Physicochemical Properties: The Impact of a Heteroatom

The fundamental difference between azetidine and cyclobutane lies in the replacement of a methylene group with a nitrogen atom. This seemingly subtle change has profound implications for a molecule's physicochemical profile.

Property	Azetidine	Cyclobutane	Key Considerations for Drug Design
Polarity & Solubility	Increased polarity due to the nitrogen heteroatom, which can act as a hydrogen bond acceptor. This generally leads to improved aqueous solubility.	Lower polarity, being a purely carbocyclic ring. This can contribute to higher lipophilicity.	The enhanced polarity of azetidine can be advantageous for improving the solubility of greasy molecules, a common challenge in drug development.
Basicity (pKa)	Basic, with a pKa of the conjugate acid around 11.29.[3] This allows for salt formation, which can improve solubility and crystallinity.	Non-basic.	The basicity of the azetidine nitrogen can be a double-edged sword. While it can be used to tune solubility, it can also lead to off-target interactions with acidic residues in proteins or hERG liability.
Lipophilicity (logP/logD)	Generally lower lipophilicity compared to a cyclobutane analogue due to the polar nitrogen atom.	Higher lipophilicity.	The lower lipophilicity of azetidine can be beneficial for reducing metabolic clearance and improving a compound's overall ADME profile.
Ring Strain	High ring strain (approx. 25.4 kcal/mol).[4] This can influence reactivity and conformation.	High ring strain (approx. 26.4 kcal/mol). This imparts a more rigid, three-dimensional geometry compared to larger rings.	The high ring strain in both rings makes them conformationally restricted, which can be advantageous for locking a molecule into its bioactive conformation. However, the strain in azetidines can also make them susceptible to metabolic ring cleavage.[3]
Dipole Moment	Possesses a significant dipole moment due to the electronegative nitrogen atom.	A negligible dipole moment in the unsubstituted ring.	The dipole of the azetidine ring can be strategically oriented to engage in favorable interactions with the target protein, potentially increasing binding affinity.

Structure-Activity Relationship (SAR) Case Study: Janus Kinase (JAK) Inhibitors

A compelling example of the comparative SAR of azetidine and cyclobutane analogues can be found in the development of Janus kinase (JAK) inhibitors. Several patents disclose series of potent JAK inhibitors incorporating either azetidine or cyclobutane moieties, suggesting their interchangeability in this chemical space.[5][6][7]

A recent study provides a direct head-to-head comparison of Baricitinib, an azetidine-containing JAK inhibitor, and its cyclobutane analogue, WU10.[8]

Compound	Structure	JAK1 IC50 (nM)	JAK2 IC50 (nM)	JAK3 IC50 (nM)
Baricitinib	[Image of Baricitinib structure]	7.23	12.1	>1000
WU10	[Image of WU10 structure]	-	-	-

Data extracted from Wu, et al. (2024).[8]

This data demonstrates that the replacement of the azetidine nitrogen in Baricitinib with a carbon atom to form the cyclobutane analogue WU10 does not significantly alter the JAK inhibitory profile.[8] Both compounds exhibit potent and selective inhibition of JAK1 and JAK2 over JAK3. This suggests that in this particular scaffold, the nitrogen atom of the azetidine ring is not critical for target engagement and that the cyclobutane ring can serve as an effective bioisostere.[8]

The rationale behind this bioisosteric replacement could be to modulate physicochemical properties such as lipophilicity and metabolic stability while maintaining the desired pharmacological activity. While direct comparative data on the metabolic stability and permeability of Baricitinib and WU10 is not available in the cited study, we can infer potential differences based on the general properties of the two rings.

Metabolic Stability: A Balancing Act of Strain and Reactivity

The metabolic stability of a drug candidate is a critical determinant of its pharmacokinetic profile. Both azetidine and cyclobutane rings are often incorporated to enhance metabolic stability by blocking metabolism at a specific site. However, the inherent properties of each ring can lead to different metabolic fates.

Azetidine: The presence of the nitrogen atom introduces a potential site for metabolism. While the ring strain can make azetidines susceptible to ring-opening, strategic substitution can mitigate this liability.[3] In some cases, the azetidine nitrogen can be a site for N-dealkylation or oxidation.

Cyclobutane: The purely carbocyclic nature of cyclobutane generally imparts greater metabolic stability compared to more flexible alkyl chains. The high C-H bond dissociation energy of the cyclobutane ring makes it less prone to oxidation by cytochrome P450 enzymes.

Experimental Workflow: In Vitro Liver Microsomal Stability Assay

The following workflow outlines a standard procedure to assess the metabolic stability of azetidine and cyclobutane analogues.

Caption: Workflow for in vitro liver microsomal stability assay.

Cell Permeability: The Polarity vs. Lipophilicity Trade-Off

A drug's ability to permeate cell membranes is crucial for its absorption and distribution. The differences in polarity and lipophilicity between azetidine and cyclobutane analogues can significantly influence their permeability.

Azetidine: The increased polarity and hydrogen bonding capacity of the azetidine ring can sometimes lead to lower passive permeability. However, this can be offset by the potential for active transport if the molecule is a substrate for an uptake transporter. The basicity of the azetidine nitrogen means that at physiological pH, a significant portion of the molecules will be protonated, which can hinder passive diffusion across lipid bilayers.

Cyclobutane: The higher lipophilicity of cyclobutane analogues generally favors passive permeability. However, high lipophilicity can also lead to non-specific binding and lower aqueous solubility.

Experimental Workflow: Caco-2 Permeability Assay

The Caco-2 permeability assay is a widely accepted in vitro model for predicting intestinal drug absorption.

Caption: Workflow for the Caco-2 permeability assay.

Target Binding Affinity: Subtle Changes, Significant Impact

The rigid nature of both azetidine and cyclobutane rings can pre-organize the pharmacophores of a ligand, leading to a lower entropic penalty upon binding and potentially higher affinity. The choice between the two can be dictated by the specific interactions required for optimal target engagement.

Azetidine: The nitrogen atom can act as a hydrogen bond acceptor, forming a key interaction with the target protein. The dipole moment of the azetidine ring can also be exploited for favorable electrostatic interactions.

Cyclobutane: While lacking the hydrogen bonding capability of the azetidine nitrogen, the defined three-dimensional shape of the cyclobutane ring can provide an optimal scaffold for positioning other functional groups to maximize interactions with the binding pocket.

Experimental Workflow: Surface Plasmon Resonance (SPR) for Binding Affinity

SPR is a powerful technique for the label-free, real-time analysis of molecular interactions, allowing for the determination of binding affinity (KD) and kinetics (ka and kd).

Caption: Workflow for determining binding affinity using SPR.

Conclusion: A Strategic Choice in Drug Design

The decision to incorporate an azetidine or a cyclobutane moiety into a drug candidate is a strategic one, driven by the specific goals of the drug discovery program. While they can act as effective bioisosteres, as demonstrated in the case of JAK inhibitors, their distinct physicochemical properties offer a valuable opportunity to fine-tune a molecule's ADME profile.

• Azetidine is often favored when an increase in polarity and aqueous solubility is desired, or when a basic nitrogen atom can be leveraged for salt formation or a key hydrogen bond interaction with the target.

• Cyclobutane is an excellent choice for introducing conformational rigidity and improving metabolic stability, particularly when avoiding the introduction of a basic center is preferred.

Ultimately, the optimal choice between these two valuable scaffolds will depend on a careful analysis of the SAR and the desired overall properties of the drug candidate. This guide provides a framework for making that informed decision, empowering researchers to harness the full potential of these small, strained rings in the design of next-generation therapeutics.

References

• Rodgers, J. D., et al. (2012). Azetidine and cyclobutane derivatives as JAK inhibitors. U.S.
• Wu, W., et al. (2024). Novel JAK Inhibitors to Reduce Graft-Versus-Host Disease after Allogeneic Hematopoietic Cell Transplantation in a Preclinical Mouse Model. Pharmaceuticals, 17(4), 501.
• BenchChem. (2025). A Head-to-Head Comparison of Azetidine and Piperidine-Based Compounds in Drug Discovery.
• BenchChem. (2025).
• Incyte Corporation. (2015). Azetidine and cyclobutane derivatives as jak inhibitors.
• BenchChem. (2025). A Comparative Guide to the Metabolic Stability of 2-(4-Ethylphenyl)azetidine.
• Clark, J. D., et al. (2014). Discovery of {1-(Ethylsulfonyl)azetidin-3-yl}-N-(cyanomethyl)acetamide (Baricitinib) as a Potent and Selective Inhibitor of the Janus Kinases (JAKs). Journal of Medicinal Chemistry, 57(15), 5023-5038.
• Flanagan, M. E., et al. (2010). Discovery of CP-690,550: a potent and selective Janus kinase (JAK) inhibitor for the treatment of autoimmune diseases and organ transplant rejection. Journal of Medicinal Chemistry, 53(24), 8468-8484.
• Vazquez, M. L., et al. (2018). Discovery of Abrocitinib: A Selective Oral Janus Kinase 1 Inhibitor for the Treatment of Atopic Dermatitis. ACS Medicinal Chemistry Letters, 9(4), 325-330.
• Singh, G. S. (2020). Chapter One - Advances in synthesis and chemistry of azetidines. In Advances in Heterocyclic Chemistry (Vol. 130, pp. 1-74). Academic Press.
• Incyte Corporation. (2009). AZETIDINE AND CYCLOBUTANE DERIVATIVES AS JAK INHIBITORS.
• BenchChem. (2025). A Comparative Guide to the Cross-Reactivity Profiles of Azetidine-Based Kinase Inhibitors.
• Al-Ghorbani, M., & Al-Salahi, R. (2021). Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Organic & Biomolecular Chemistry, 19(12), 2634-2654.
• Incyte Corporation. (2011). Azetidine and cyclobutane derivatives as JAK inhibitors.
• Chekler, E. L., et al. (2025). An Approach to Alkyl Azetidines for Medicinal Chemistry. ChemRxiv.
• Buck, L., et al. (2025). A Unified Synthetic Approach to 2-Alkyl Azetidines, Oxetanes, Thietanes and Cyclobutanes from Unactivated Alkenes. Journal of the American Chemical Society.
• BenchChem. (2025). Comparative Guide to Azetidine-Sulfonyl Derivatives and Their Analogs in Drug Discovery.
• Incyte Corporation. (2013). Azetidine and cyclobutane derivatives as jak inhibitors.
• Zhang, H., et al. (2017). Enhancing the Cell Permeability and Metabolic Stability of Peptidyl Drugs by Reversible Bicyclization.
• de Witte, W., et al. (2020). Comparative Assessment of Protein Kinase Inhibitors in Public Databases and in PKIDB. Molecules, 25(14), 3236.
• Lategahn, J., et al. (2021). Insights into the modular design of kinase inhibitors and application to Abl and Axl. MedChemComm, 12(7), 1275-1285.
• Asati, V., & Mahapatra, D. K. (2022). Exploring the chemotherapeutic potential of currently used kinase inhibitors: An update. Journal of Taibah University Medical Sciences, 17(6), 829-859.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-(Azetidin-3-yl)-N-ethylpropanamide

This guide provides drug development professionals, researchers, and scientists with essential, field-proven procedures for the proper disposal of 2-(Azetidin-3-yl)-N-ethylpropanamide. Adherence to these protocols is critical for ensuring laboratory safety, maintaining regulatory compliance, and protecting the environment. The information herein is synthesized from established chemical safety principles and regulatory guidelines, focusing on a conservative approach to hazard management in the absence of a specific Safety Data Sheet (SDS) for this novel compound.

Hazard Assessment and Characterization: A Precautionary Approach

A specific, publicly available Safety Data Sheet (SDS) for 2-(Azetidin-3-yl)-N-ethylpropanamide is not available at this time. Therefore, a robust disposal plan must be built upon a careful analysis of its structural components: the azetidine ring and the N-ethylpropanamide functional group.

• The Azetidine Core: The parent compound, azetidine, is a highly flammable and corrosive substance known to cause severe skin burns and eye damage.[1][2] The inherent ring strain in the four-membered azetidine structure makes it susceptible to nucleophilic ring-opening reactions, particularly when exposed to strong acids or bases.[3] This reactivity is a primary safety concern.

• Substituted Azetidine Derivatives: Structurally related azetidine compounds are often classified as skin, eye, and respiratory tract irritants.[4][5] One analog is noted as being harmful if swallowed.[4]

Core Directive: Based on this analysis, 2-(Azetidin-3-yl)-N-ethylpropanamide must be handled as hazardous chemical waste . A conservative approach dictates treating it as potentially corrosive, flammable, and irritating. Under no circumstances should this chemical or its containers be disposed of in regular trash or down the sanitary sewer.[3][6]

Table 1: Inferred Hazard Profile for 2-(Azetidin-3-yl)-N-ethylpropanamide

Hazard Class	GHS Pictogram	Signal Word	Inferred Hazard Statement	Basis of Inference
Flammable Liquid	🔥	Danger	H225: Highly flammable liquid and vapor	Based on parent azetidine compound.[1][2]
Skin Corrosion/Irritation	corrosive	Danger	H314: Causes severe skin burns and eye damage	Based on parent azetidine compound.[1][2]
Serious Eye Damage/Irritation	corrosive	Danger	H318: Causes serious eye damage	Based on parent azetidine compound.[1][2]
Acute Toxicity (Oral)	exclamation	Warning	H302: Harmful if swallowed	Based on related azetidine derivatives.[4]
STOT - Single Exposure	exclamation	Warning	H335: May cause respiratory irritation	Based on related azetidine derivatives.[4]

Personal Protective Equipment (PPE) & Engineering Controls

To mitigate the risks identified above, stringent adherence to PPE and engineering controls is mandatory.

• Eye and Face Protection: Wear chemical safety goggles with side shields or a full-face shield.[7] This is critical to protect against splashes of a potentially corrosive material.

• Skin Protection: A standard laboratory coat must be worn to protect against skin contact.[3]

• Hand Protection: Use chemical-resistant gloves (e.g., nitrile).[3] Gloves must be inspected for integrity before use and removed using the proper technique to avoid skin contact. Contaminated gloves should be disposed of as hazardous waste.[8]

• Engineering Controls: All handling and preparation for disposal of 2-(Azetidin-3-yl)-N-ethylpropanamide must be conducted in a certified chemical fume hood.[7] This minimizes inhalation exposure to potential vapors or aerosols.

Step-by-Step Disposal Protocol for Unused/Waste Product

Disposal must follow a systematic and documented process, compliant with EPA and OSHA regulations.[8][9]

Step 1: Waste Segregation

The primary principle of chemical waste management is proper segregation to prevent dangerous reactions.[10]

• Action: Collect waste 2-(Azetidin-3-yl)-N-ethylpropanamide in a dedicated waste container.

• Causality: Do not mix this waste with other chemical streams, especially strong acids, bases, or oxidizing agents.[7][10][11] Mixing with incompatibles could trigger a violent, exothermic ring-opening reaction due to the strained azetidine ring, potentially leading to container pressurization or rupture.[3]

Step 2: Container Selection and Labeling

Proper containment and labeling are regulatory requirements that ensure safe handling and disposal.

• Action: Select a chemically compatible, leak-proof waste container with a secure, screw-on cap (e.g., high-density polyethylene or glass).[3] Before adding any material, affix a "Hazardous Waste" label.

• The label must include:

  • The words "Hazardous Waste" .[12]

  • The full chemical name: "Waste 2-(Azetidin-3-yl)-N-ethylpropanamide" . Do not use abbreviations or formulas.[12]

  • A clear statement of the inferred hazards: "Corrosive, Flammable, Irritant" .[3]

  • The date when the first waste was added to the container (accumulation start date).[3]

Step 3: Waste Accumulation in a Satellite Accumulation Area (SAA)

Waste must be accumulated at or near the point of generation in a designated SAA.[10][12]

• Action: Place the labeled container in your laboratory's designated SAA. Keep the container securely closed at all times, except when adding waste.[3][12] Do not leave a funnel in the container opening.[12]

• Causality: The SAA must be a cool, dry, and well-ventilated area away from ignition sources and daily traffic.[7][13] This minimizes the risk of accidental spills, ignition of flammable vapors, and exposure to personnel.

Step 4: Arranging Final Disposal

Disposal must be handled by trained professionals.

• Action: Once the waste container is nearly full (no more than 90%) or is approaching its regulatory storage time limit, contact your institution's Environmental Health and Safety (EHS) department to arrange for pickup.[7][12]

• Causality: EHS personnel are trained to handle hazardous materials and work with licensed hazardous waste disposal contractors to ensure the waste is transported and destroyed in compliance with all federal and state regulations.[13][14]

Management of Contaminated Materials & Empty Containers

Residual amounts of the chemical in "empty" containers can still pose a significant hazard.

Protocol for Empty Container Decontamination

• Triple Rinsing: Rinse the empty container three times with a suitable solvent (e.g., acetone or ethanol).[3]

• Rinsate Collection: The first rinsate is considered acutely hazardous waste and must be collected and placed into your labeled hazardous waste container for 2-(Azetidin-3-yl)-N-ethylpropanamide.[3]

• Subsequent Rinsates: Depending on institutional and local regulations, the second and third rinsates may also need to be collected as hazardous waste. Consult your EHS department for specific guidance.[3]

• Final Container Disposal: After triple rinsing, deface the original label on the container and follow your institution's guidelines for disposing of decontaminated glassware or plastic.

Contaminated disposables such as gloves, weighing papers, and pipette tips must also be collected in the designated solid hazardous waste container.[7]

Emergency Procedures: Spill Management

Immediate and correct action is critical in the event of a spill.

Spill Response Protocol

• Evacuate and Ventilate: Alert others in the area and evacuate non-essential personnel. Ensure the area is well-ventilated by working within a fume hood or increasing air exchange.[13]

• Contain: Use an inert absorbent material such as vermiculite, sand, or earth to contain the spill. Do not use combustible materials like paper towels or sawdust .[13]

• Collect: Carefully collect the absorbent material and spilled substance using non-sparking tools and place it into a new, properly labeled hazardous waste container.[3][13]

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water. Collect all cleaning materials and the decontamination solution as hazardous waste.[3][13]

• Report: Report the spill to your laboratory supervisor and EHS department, regardless of size.[3]

Visual Workflow Summaries

The following diagrams illustrate the key decision-making processes for waste management and spill response.

Caption: Disposal workflow for 2-(Azetidin-3-yl)-N-ethylpropanamide.

Caption: Step-by-step workflow for spill response.

References

• Proper Disposal of 3-(2-Phenoxyethyl)
• How to Ensure Safe Chemical Waste Disposal in Labor
• Navigating the Disposal of 3-(3-Biphenylyl)
• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University.
• Hazardous Chemical Waste Management Guidelines. Columbia University Research.
• OSHA Compliance For Labor
• Safe Disposal of 1-(4-Methylbenzyl)azetidine: A Procedural Guide. (2025). Benchchem.
• Safety Data Sheet for 2-(1-(Ethylsulfonyl)azetidin-3-ylidene)acetonitrile. Leyan.
• Safety Data Sheet for L-Azetidine-2-carboxylic acid. AAPPTec, LLC.
• Chapter 20: Chemical Waste Management. (2025). University of Nevada, Reno.
• Safety Data Sheet: Azetidine. (2020). Chemos GmbH&Co.KG.
• Destruction of Pharmaceutical Products: Safe Disposal Methods and Regulations Explained. Integrity Recycling and Waste Solutions.
• Azetidine.
• Safety Data Sheet for N-(azetidin-3-yl)-N-methylpropanamide. Enamine.

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Personal Protective Equipment (PPE) &amp; Handling Guide: 2-(Azetidin-3-yl)-N-ethylpropanamide

Executive Summary & Hazard Logic

Immediate Action Required: Treat 2-(Azetidin-3-yl)-N-ethylpropanamide as a High-Potency/Unknown Hazard (Band 4) until specific toxicological data proves otherwise.

As a Senior Application Scientist, I must emphasize that the absence of a specific Safety Data Sheet (SDS) for this intermediate does not imply safety. We derive our safety protocols from Structure-Activity Relationships (SAR) . This molecule contains two distinct functional motifs that dictate our PPE strategy:

• Azetidine Ring (4-membered nitrogen heterocycle): High ring strain (~26 kcal/mol). This implies high reactivity and potential alkylating ability (DNA interaction/mutagenicity) and corrosivity to mucous membranes.

• N-ethylpropanamide Tail: Increases lipophilicity, facilitating dermal absorption .

The Core Directive: We do not rely on PPE as the primary barrier. Engineering controls (Fume Hoods) are primary; PPE is the fail-safe against equipment failure or human error.

Risk Assessment & PPE Matrix

The following matrix prescribes protection levels based on the state of matter and operation type.

PPE Selection Matrix

Protection Zone	Component	Specification	Scientific Rationale
Ocular	Chemical Splash Goggles	ANSI Z87.1 (Indirect Vent)	Critical: Safety glasses are insufficient. Azetidine vapors or dusts are lachrymators and potential corneal corrosives. A seal is required to prevent vapor entry.[1]
Dermal (Hand)	Double Gloving	Inner: Nitrile (4 mil)Outer: Nitrile (Extended Cuff, 5-8 mil)	Permeation Defense: Amides can act as organic carriers. Double gloving creates a "breakthrough buffer." The outer glove is sacrificial; the inner glove is the final barrier.
Respiratory	Engineering Control	Fume Hood (Face Velocity: 0.5 m/s)	Primary Defense: Do not rely on masks. All open handling must occur inside a certified hood.
Respiratory	Backup PPE	N95 (Particulate) or P100 (if powder)	Secondary Defense: Only for weighing operations where static drift is a risk, or during spill cleanup outside the hood.
Body	Lab Coat + Apron	Tyvek® or chemically resistant apron	Cotton absorbs; Tyvek repels. An apron protects the torso during liquid transfer of high-concentration solutions.

Decision Logic: PPE & Engineering Controls

The following diagram illustrates the decision-making workflow for handling this compound. This ensures you apply the correct level of protection based on the specific task.[2]

Figure 1: Decision logic for selecting PPE based on physical state and operational risk. Note the escalation to face shields for high-splash liquid handling.

Operational Protocol: The "How-To"

This section details the specific maneuvers required to maintain the integrity of your PPE and safety systems.

A. Gloving Technique (The "Indicator" Method)

To visually validate barrier integrity during experiments:

• Don Inner Glove: Wear a bright blue or purple nitrile glove.

• Don Outer Glove: Wear a white or light-colored nitrile glove over the first.

• Validation: If the outer glove is compromised (pinhole or tear), the bright color of the inner glove will show through immediately. Stop and change gloves instantly.

B. Weighing & Static Control

Azetidine salts are often hygroscopic and prone to static charge, which causes "fly-away" powder.

• Setup: Place balance inside the fume hood.

• Static Elimination: Use an ionizing bar or anti-static gun on the spatula and weighing boat before touching the powder. This prevents micro-aerosolization that could bypass a sash.

• Respirator: Wear an N95 even when working in the hood during weighing, as turbulence from your arms can pull light powders out of the hood face.

C. Decontamination & Doffing

Most exposures occur when removing PPE.

• Wipe Down: While still in the hood, wipe the outer gloves with a solvent-dampened paper towel (ethanol or isopropanol) to remove invisible residues.

• Outer Glove Removal: Peel the outer glove off, turning it inside out. Discard in solid hazardous waste.

• Inspection: Inspect inner gloves. If clean, remove goggles. If contaminated, wash hands immediately after removal.[1]

Emergency Response Workflow

In the event of a spill or exposure, immediate, logical action is required.[3] Panic causes injury; protocol ensures survival.

Figure 2: Emergency response loop. Note that for this compound, medical personnel must be informed of the "Azetidine" structure due to potential alkylating toxicity.

Disposal & Waste Management

Do not mix with general organic waste streams without verification.

• Segregation: Segregate as "Nitrogen-Containing Organic Hazard."

• Labeling: Clearly label waste containers with "Contains Azetidine Derivative – Potential Sensitizer/Corrosive."

• Quenching (If applicable): If you are disposing of the free base (not the salt), consult your safety officer about neutralizing with a dilute acid (e.g., 1M HCl) to form the stable salt before disposal, reducing volatility and reactivity risks.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press (US). [Link]

• Occupational Safety and Health Administration (OSHA). (2012). Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450).[4] United States Department of Labor. [Link]

• American Chemical Society (ACS). (2015). Identifying and Evaluating Hazards in Research Laboratories. ACS Center for Lab Safety. [Link]

• PubChem. (n.d.). Azetidine Compound Summary. National Library of Medicine. (Used for SAR inference regarding azetidine ring reactivity). [Link]

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